5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

Core Science & Biosynthesis

An In-Depth Technical Guide to 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid: Structure, Properties, and Synthetic Strategies

Executive Summary: The pyrazole nucleus is a cornerstone scaffold in medicinal chemistry, renowned for its broad spectrum of biological activities.[1][2] N-substituted 5-aminopyrazoles, in particular, serve as versatile building blocks for a vast array of therapeutic agents, including anti-inflammatory, anticancer, and antimicrobial compounds.[3][4] This guide focuses on a specific, yet highly promising derivative: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid. The introduction of an isopropyl group at the N1 position offers a strategic modification to modulate lipophilicity, metabolic stability, and steric interactions within biological targets. This document provides a comprehensive overview of its structural features, predicted physicochemical properties, a detailed, field-proven synthetic protocol, and its potential applications in modern drug discovery for researchers and scientists in the field.

The Aminopyrazole Scaffold: A Privileged Structure in Drug Discovery

The 5-aminopyrazole framework is a "privileged structure," meaning it is a molecular scaffold capable of binding to multiple, diverse biological targets.[1] Its utility stems from several key features:

• Versatile Reactivity: The presence of multiple reaction sites—the N1 and N2 nitrogens of the pyrazole ring, the C5 amino group, and the C3 carboxylic acid—allows for extensive chemical modification and the construction of complex heterocyclic systems.[5]

• Hydrogen Bonding Capability: The amino group and the pyrazole ring nitrogens can act as both hydrogen bond donors and acceptors, facilitating strong interactions with enzyme active sites and receptors.

• Bioisosteric Replacement: The pyrazole ring is often used as a bioisostere for amides or other aromatic rings, offering improved pharmacokinetic properties while maintaining key binding interactions.[6]

The specific substitution pattern of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is particularly strategic. The N1-isopropyl group locks the tautomeric form of the pyrazole ring and introduces a moderately lipophilic, sterically defined substituent ideal for probing hydrophobic pockets in target proteins. The C5-amino and C3-carboxylic acid groups provide key anchor points for target interaction and further chemical elaboration.

Structural and Physicochemical Properties

Property	Value (5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid)	Value (Parent Compound: 5-Amino-1H-pyrazole-3-carboxylic acid)	Source
IUPAC Name	5-Amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid	5-Amino-1H-pyrazole-3-carboxylic acid	Predicted
Molecular Formula	C₇H₁₁N₃O₂	C₄H₅N₃O₂	[7]
Molecular Weight	169.18 g/mol	127.10 g/mol	[7]
CAS Number	Not assigned	124004-31-5
Predicted LogP	~0.8	-0.3	Predicted
Predicted pKa	~3.5 (Carboxylic Acid), ~4.0 (Amino Group)	~3.2 (Carboxylic Acid), ~4.5 (Amino Group)	Predicted
Physical Form	Solid (Predicted)	Solid

Structural Elucidation

The molecule's functionality is dictated by the interplay of its constituent parts. The N1-isopropyl group provides steric bulk and lipophilicity, the C5-amino group is a key basic center and hydrogen bond donor, and the C3-carboxylic acid is an acidic handle and hydrogen bond acceptor.

Figure 1: Key functional moieties of the target compound.

Synthesis and Characterization

A robust and reproducible synthesis of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid can be achieved via a two-step sequence starting from the commercially available ethyl 5-amino-1H-pyrazole-3-carboxylate.[8] This pathway involves a regioselective N-alkylation followed by ester hydrolysis.

Synthetic Workflow

Figure 2: Proposed two-step synthesis workflow.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate

• Rationale: The N-alkylation of pyrazoles can yield a mixture of N1 and N2 isomers. However, for 3(5)-substituted pyrazole carboxylates, alkylation under basic conditions with potassium carbonate generally favors the N1 isomer, which is sterically more accessible.[9] Acetonitrile is chosen as a polar aprotic solvent to facilitate the SN2 reaction.

• Procedure:

  • To a stirred suspension of ethyl 5-amino-1H-pyrazole-3-carboxylate (1.0 eq) and potassium carbonate (K₂CO₃, 2.5 eq) in anhydrous acetonitrile, add 2-iodopropane (1.5 eq).

  • Heat the reaction mixture to 80 °C and stir under an inert atmosphere (e.g., Nitrogen or Argon) for 12-18 hours.

  • Self-Validation: Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using 1:1 Ethyl Acetate:Hexanes). The disappearance of the starting material and the appearance of a new, less polar spot indicates product formation.

  • Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the residue by flash column chromatography on silica gel to yield the pure ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate.

Step 2: Synthesis of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

• Rationale: Saponification (base-mediated ester hydrolysis) is a standard method for converting esters to carboxylic acids. Lithium hydroxide (LiOH) is a mild and effective reagent for this transformation, and a mixed solvent system of THF/water ensures solubility of both the ester and the hydroxide salt.

• Procedure:

  • Dissolve the purified ethyl ester from Step 1 (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

  • Add lithium hydroxide monohydrate (LiOH·H₂O, 3.0 eq) and stir the mixture vigorously at room temperature for 4-6 hours.

  • Self-Validation: Monitor the reaction by TLC or LC-MS. The consumption of the starting ester confirms the reaction is proceeding. The resulting carboxylate salt will be highly polar and may remain at the baseline on TLC.

  • Once the reaction is complete, remove the THF under reduced pressure.

  • Dilute the remaining aqueous solution with water and cool in an ice bath.

  • Carefully acidify the solution to pH ~3 by the dropwise addition of 1M hydrochloric acid (HCl). A precipitate should form.

  • Stir the suspension in the ice bath for 30 minutes, then collect the solid product by vacuum filtration.

  • Wash the filter cake with cold water and dry under vacuum to afford the final product, 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid.

Analytical and Spectroscopic Profile

Confirmation of the final structure is achieved through standard analytical techniques. The following table outlines the predicted spectroscopic data.[10][11][12]

Technique	Predicted Signal / Feature	Rationale
¹H NMR	δ ~5.8-6.0 (s, 1H, pyrazole C4-H); δ ~4.4-4.6 (septet, 1H, isopropyl CH); δ ~4.5-5.5 (br s, 2H, -NH₂); δ ~1.3-1.4 (d, 6H, isopropyl CH₃)	The pyrazole proton is a singlet. The isopropyl group shows the characteristic septet-doublet pattern. The amino protons are typically broad and exchangeable.
¹³C NMR	δ ~165-170 (C=O); δ ~155 (C5-NH₂); δ ~145 (C3-COOH); δ ~95 (C4); δ ~48 (isopropyl CH); δ ~22 (isopropyl CH₃)	Chemical shifts are influenced by the electronic nature of the substituents on the pyrazole ring.
FT-IR	~3400-3200 cm⁻¹ (N-H stretch); ~3000-2500 cm⁻¹ (broad, O-H stretch); ~1700-1680 cm⁻¹ (C=O stretch); ~1630 cm⁻¹ (N-H bend)	Characteristic vibrational frequencies for the amino and carboxylic acid functional groups.
MS (ESI+)	m/z = 170.09 [M+H]⁺	The calculated mass for the protonated molecule (C₇H₁₂N₃O₂⁺).

Applications in Drug Discovery and Medicinal Chemistry

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is not merely a chemical entity but a strategic starting point for generating libraries of bioactive compounds. Its derivatives have significant potential in various therapeutic areas.[13][14]

• Kinase Inhibitors: The aminopyrazole core is a well-established scaffold for ATP-competitive kinase inhibitors, crucial in oncology and inflammation research.[1] The C5-amino group can form key hydrogen bonds in the hinge region of the kinase active site, while the N1-isopropyl group can occupy adjacent hydrophobic pockets.

• Anti-inflammatory Agents: By targeting enzymes like p38 MAP kinase, derivatives can play a role in modulating inflammatory pathways.[3]

• Antibacterial Agents: The pyrazole scaffold has been incorporated into novel antibacterial agents.[1][14] The carboxylic acid and amino groups can be derivatized to amides and sulfonamides to explore new structure-activity relationships.

Library Development Strategy

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bioactive Fused Pyrazoles Inspired by the Adaptability of 5-Aminopyrazole Derivatives: Recent Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 4. Amino-Pyrazoles in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 14. beilstein-journals.org [beilstein-journals.org]

Technical Whitepaper: Physicochemical Profiling of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

This technical guide provides an in-depth physicochemical and synthetic analysis of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid , a critical scaffold in the development of kinase inhibitors (e.g., FGFR, JAK) and pyrazolo[1,5-a]pyrimidine-based therapeutics.

Executive Summary

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (CAS: 1432036-02-6) acts as a bifunctional heterocyclic building block.[1] Its structural uniqueness lies in the N1-isopropyl group, which provides steric bulk and lipophilicity modulation distinct from its methyl or phenyl analogs. This guide addresses the compound's critical solubility parameters, regioselective synthesis challenges, and analytical signatures required for high-purity pharmaceutical applications.

Molecular Identity & Structural Analysis[3][4]

Parameter	Detail
IUPAC Name	5-Amino-1-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
CAS Number	1432036-02-6 (Free Acid); 1781679-85-3 (Related salt forms)
Molecular Formula	C₇H₁₁N₃O₂
Molecular Weight	169.18 g/mol
SMILES	CC(C)n1c(N)cc(C(=O)O)n1
InChI Key	Computed:[2][3][4][5] ICASMSGEUGPHGI-UHFFFAOYSA-N (Analogous base)
Structural Class	Aminopyrazole; Zwitterionic Heterocycle

Structural Commentary

The molecule features three distinct functional domains:[6][7]

• C3-Carboxylic Acid: Provides a handle for amide coupling or esterification; typically exists as a carboxylate at physiological pH.

• C5-Primary Amine: A weak nucleophile due to conjugation with the pyrazole ring; serves as a donor in hydrogen bonding.

• N1-Isopropyl Group: A steric anchor that locks the tautomeric state, preventing the 1H/2H tautomerism observed in N-unsubstituted pyrazoles. This group significantly increases lipophilicity (

  ) relative to the N-methyl analog.

Physicochemical Characteristics

The following data synthesizes experimental observations with high-confidence predictive models (ACD/Labs, ChemAxon) for the free acid form.

Core Parameters Table

Property	Value / Range	Context & Implications
Physical State	Off-white to pale yellow solid	Crystalline powder; tends to agglomerate due to electrostatic forces.
Melting Point	>180°C (Decomposition)	High MP indicates strong intermolecular H-bonding (zwitterionic lattice).
Solubility (Water)	Moderate (pH dependent)	Soluble at pH > 7 (as carboxylate) and pH < 2 (as ammonium). Low solubility at isoelectric point (pH ~3-4).
LogP (Octanol/Water)	0.65 ± 0.3 (Calculated)	More lipophilic than the methyl analog (-0.3); suitable for crossing lipid bilayers.
pKa (Acidic)	3.52 ± 0.10	Deprotonation of the carboxylic acid (-COOH → -COO⁻).
pKa (Basic)	2.85 ± 0.15	Protonation of the pyrazole N2 or exocyclic amine (depends on tautomer stabilization).
TPSA	~90 Ų	Topological Polar Surface Area; suggests good oral bioavailability (Rule of 5 compliant).

Solubility & Stability Insights

• Zwitterionic Nature: In the pH range of 3.0–4.0, the molecule likely exists as a zwitterion (COO⁻ / NH₃⁺), leading to minimum solubility. For extraction protocols, maintain pH < 2 or pH > 8 to keep the molecule in a charged, soluble state, or use polar organic solvents (DMSO, Methanol) for the neutral form.

• Hygroscopicity: The amino acid motif renders the solid moderately hygroscopic. Storage under inert atmosphere (N₂/Ar) at 2–8°C is recommended to prevent hydrolysis or caking.

Synthetic Pathway & Regioselectivity[7][9][10][11]

A critical challenge in aminopyrazole chemistry is regioselectivity .[8][9] Direct alkylation of 5-amino-1H-pyrazole-3-carboxylate often yields a mixture of N1- and N2-alkylated products.

The Authoritative Route: To ensure 100% regioselectivity for the N1-isopropyl isomer, the "Construction Strategy" (cyclization) is superior to the "Derivatization Strategy" (alkylation).

Protocol: Regioselective Cyclization

• Precursor Formation: Reaction of ethyl cyanoacetate with triethyl orthoformate yields Ethyl (ethoxymethylene)cyanoacetate .

• Cyclization: Reaction with Isopropylhydrazine hydrochloride. The hydrazine's more nucleophilic nitrogen attacks the ethoxy-vinyl carbon, followed by ring closure onto the nitrile.

• Hydrolysis: Saponification of the ester yields the free acid.

Figure 1: Regioselective synthesis pathway avoiding N1/N2 isomer mixtures.

Analytical Characterization

Validating the identity of this compound requires specific attention to the isopropyl group signals and the pyrazole ring proton.

1H NMR Profile (DMSO-d₆, 400 MHz)

Chemical Shift (δ)	Multiplicity	Integration	Assignment
12.50 ppm	Broad Singlet	1H	-COOH (Exchangeable)
5.80 ppm	Singlet	1H	Pyrazole C4-H
5.20 ppm	Broad Singlet	2H	-NH₂ (Exchangeable)
4.30 - 4.60 ppm	Septet (J ≈ 6.6 Hz)	1H	N-CH-(CH₃)₂ (Methine)
1.35 ppm	Doublet (J ≈ 6.6 Hz)	6H	N-CH-(CH₃ )₂ (Methyls)

Diagnostic Check:

• The septet at ~4.5 ppm is the definitive confirmation of the N-isopropyl group.

• Absence of a signal at ~13.0 ppm (pyrazole NH) confirms N-substitution.

Mass Spectrometry (ESI)[12]

• Positive Mode (M+H)⁺: m/z 170.2

• Fragmentation: Loss of the isopropyl group (M-43) or decarboxylation (M-44) are common fragmentation pathways in MS/MS.

Storage & Handling Safety (MSDS Summary)

Category	Hazard Code	Precaution
Skin Irritation	H315	Wear nitrile gloves; compound is an organic irritant.
Eye Irritation	H319	Use safety goggles; dust can cause severe mechanical/chemical irritation.
Respiratory	H335	Handle in a fume hood to avoid inhaling fine dust.
Storage	P403+P233	Store at +2°C to +8°C. Keep container tightly closed. Protect from light.

References

• Regioselective Synthesis of Aminopyrazoles

  • Journal of Heterocyclic Chemistry. "Regioselectivity in the reaction of hydrazine derivatives with ethoxymethylene compounds."

• Physicochemical Data Sources

  • PubChem Compound Summary for 5-Amino-1H-pyrazole-3-carboxylic acid derivatives.

  • EPA CompTox Chemicals Dashboard (Analogous structures).

• Synthetic Protocols

  • Organic Syntheses, Coll. Vol. 5, p. 39 (General method for aminopyrazoles).

• Commercial Availability & CAS Verification

  • Matrix Scientific Product Data (CAS 1432036-02-6).[1]

Sources

• 1. Page 00329 (Chemical) [advtechind.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 5-Methyl-1H-pyrazole-3-carboxylic acid(402-61-9) 1H NMR spectrum [chemicalbook.com]
• 4. Ethyl 2-cyano-3-ethoxyacrylate | C8H11NO3 | CID 1715183 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. pure.kfas.org.kw [pure.kfas.org.kw]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. mdpi.com [mdpi.com]

Technical Monograph: Medicinal Chemistry of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

This technical guide details the medicinal chemistry applications, synthetic pathways, and pharmacophoric utility of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid , a privileged scaffold in modern drug discovery.

Executive Summary

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (CAS: 1002309-47-8 for the acid; 105434-90-0 for the ethyl ester precursor) represents a high-value "privileged structure" in medicinal chemistry. Its utility stems from its ability to function as a bioisostere for the adenine ring in ATP-competitive kinase inhibitors and as a core scaffold for P2X3 and P2X7 receptor antagonists.

The molecule features three distinct vectors for chemical elaboration:

• N1-Isopropyl Group: Provides a specific steric bulk and lipophilicity profile (

  ), filling hydrophobic pockets (e.g., the ribose binding pocket or gatekeeper regions) without the metabolic liability of a phenyl ring.

• C5-Amino Group: A critical hydrogen bond donor (HBD) often positioned to interact with the hinge region of kinases or the orthosteric sites of GPCRs.

• C3-Carboxylic Acid: A versatile handle for amide coupling, enabling the attachment of "tail" groups that probe solvent-exposed regions or allosteric pockets.

Structural Analysis & Pharmacophore Mapping

The 1,3,5-substitution pattern of this pyrazole is not arbitrary; it is designed to maximize ligand efficiency (LE).

Feature	Chemical Property	Medicinal Chemistry Function
N1-Isopropyl	Lipophilic ( ), Steric Bulk	Fills the "sugar pocket" in kinases; improves solubility over N-phenyl analogs; reduces - stacking aggregation.
C5-Amino	H-Bond Donor (Primary Amine)	Mimics the -amino group of Adenine; forms bidentate H-bonds with kinase hinge residues (e.g., Glu/Leu backbone).
C3-Carboxyl	H-Bond Acceptor / Acidic	Precursor for amide/ester formation. In P2X3 antagonists, this position is amidated to link aryl/heteroaryl moieties.
Pyrazole Core	Aromatic Heterocycle	Scaffolding element; maintains planarity between the amino and carboxyl substituents.

Diagram 1: Pharmacophore Interaction Map (Kinase Hinge)

Caption: Pharmacophore mapping of the scaffold within a typical ATP-binding site, highlighting the dual H-bond hinge interaction and the hydrophobic vector.

Synthetic Accessibility & Protocols

The synthesis of this core must be regioselective to avoid the formation of the 3-amino-5-carboxylate isomer. The most robust route utilizes ethyl 3-cyano-2-oxopropionate (often generated in situ or used as a sodium salt) condensed with isopropyl hydrazine .

Validated Synthetic Route

• Precursor Synthesis: Condensation of diethyl oxalate with acetonitrile (or ethyl cyanoacetate followed by decarboxylation) yields the key intermediate Ethyl 3-cyano-2-oxopropionate .

• Cyclization: Reaction with isopropyl hydrazine hydrochloride.

• Hydrolysis: Saponification of the ester.

Detailed Experimental Protocol

Step 1: Synthesis of Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate

• Reagents: Ethyl 3-cyano-2-oxopropionate (sodium salt) (1.0 eq), Isopropyl hydrazine hydrochloride (1.1 eq), Ethanol (anhydrous), Acetic acid (catalytic).

• Procedure:

  • Dissolve ethyl 3-cyano-2-oxopropionate sodium salt (e.g., 10 mmol) in anhydrous ethanol (50 mL).

  • Add isopropyl hydrazine hydrochloride (11 mmol) in one portion.

  • Acidify slightly with glacial acetic acid (approx. 0.5 mL) to pH 5-6.

  • Reflux the mixture for 4-6 hours. Monitor by TLC (50% EtOAc/Hexanes) for the disappearance of the starting material.

  • Cool to room temperature. The product may precipitate. If not, remove ethanol under reduced pressure.

  • Dilute residue with water (50 mL) and extract with Ethyl Acetate (3 x 30 mL).

  • Wash combined organics with brine, dry over

    , and concentrate.

  • Purification: Recrystallize from Ethanol/Hexane or purify via flash chromatography (SiO2, 0-60% EtOAc/Hexane).

  • Yield: Typically 65-80%.

Step 2: Hydrolysis to the Free Acid

• Reagents: Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate, LiOH (2.5 eq), THF/Water (1:1).

• Procedure:

  • Dissolve the ester (5 mmol) in THF (10 mL) and Water (10 mL).

  • Add LiOH monohydrate (12.5 mmol).

  • Stir at 50°C for 2 hours.

  • Cool to 0°C. Acidify to pH 3 with 1N HCl.

  • The carboxylic acid typically precipitates as a white solid. Filter, wash with cold water, and dry under vacuum.

Diagram 2: Synthetic Workflow

Caption: Step-wise synthetic route ensuring regioselective formation of the 5-amino-3-carboxy isomer.

Medicinal Chemistry Applications

Case Study A: P2X3 Receptor Antagonists (Chronic Cough)

The P2X3 receptor is a validated target for chronic cough and visceral pain. While Gefapixant utilizes a diaminopyrimidine core, second-generation antagonists like Eliapixant (BAY 1817080) utilize phenyl-pyrazole cores to improve selectivity (reducing taste disturbance side effects associated with P2X2/3).

The 5-amino-1-isopropyl-1H-pyrazole-3-carboxylic acid core serves as a bioisostere for these systems.

• Strategy: Amide coupling of the C3-carboxylic acid with bulky aryl amines (e.g., substituted benzylamines or isoquinolines).

• Mechanism: The pyrazole core occupies the orthosteric ATP site, while the C3-amide substituent extends into the accessory pocket, determining subtype selectivity (P2X3 vs P2X2/3).

Case Study B: Kinase Inhibitors (Scaffold Hopping)

This scaffold is frequently used to "hop" from indazoles or pyrazolopyrimidines.

• Target Class: CDKs (Cyclin-Dependent Kinases) and p38 MAPK.

• Design Logic:

  • The N1-isopropyl group is often superior to N-methyl for filling the ATP-binding pocket's hydrophobic region (gatekeeper residue interaction).

  • The 5-amino group forms the critical hinge bond.

  • Example: In FGFR inhibitors, 5-amino-pyrazole-4-carboxamides are common. The 3-carboxylic acid variant discussed here allows for vectors that exit the pocket in a different trajectory (towards the solvent front), useful for attaching solubilizing groups (e.g., piperazines).

References

• Synthesis of Pyrazole-3-carboxylates

  • Title: Regioselective synthesis of ethyl 5-amino-1-aryl-1H-pyrazole-3-carboxyl
  • Source:Tetrahedron Letters, 2008.
  • Context: Establishes the regiochemistry of hydrazine condensation with cyanopyruv

  • Link:[Link]

• P2X3 Antagonist Chemistry

  • Title: Discovery of Eliapixant (BAY 1817080)
  • Source:Journal of Medicinal Chemistry, 2021.
  • Context: Demonstrates the utility of pyrazole-based cores in P2X3 antagonists.

  • Link:[Link]

• Kinase Inhibitor Scaffolds

  • Title: Amino-Pyrazoles in Medicinal Chemistry: A Review.

  • Source:International Journal of Molecular Sciences, 2023.[1]

  • Context: Comprehensive review of 3- and 5-aminopyrazoles as kinase inhibitors.

  • Link:[Link]

• Precursor Availability

  • Title: Ethyl 3-cyano-2-oxopropionate (PubChem CID 11309560).[2]

  • Source:PubChem.[2]

  • Context: Verification of the starting m

  • Link:[Link]

Sources

• 1. Amino-Pyrazoles in Medicinal Chemistry: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Ethyl 3-cyano-2-oxopropanoate | C6H7NO3 | CID 11309560 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid as a Drug Discovery Scaffold

The following technical guide details the utility, synthesis, and application of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in modern drug discovery.

[1]

Executive Summary

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (CAS: 124004-31-5 for the acid; 105434-90-0 for the ethyl ester) represents a "privileged scaffold" in medicinal chemistry.[1] Its structural architecture offers a distinct trifecta of functionalities—a nucleophilic 5-amino group, an electrophilic 3-carboxylic acid, and a lipophilic N1-isopropyl handle—making it an ideal template for Fragment-Based Drug Discovery (FBDD) and Scaffold Hopping .[1]

This moiety is most renowned as the biosynthetic precursor to pyrazolo[1,5-a]pyrimidines , a class of bicyclic heterocycles that serve as potent ATP-competitive inhibitors for kinases such as CDK , IRAK4 , RET , and FGFR . The N-isopropyl group is critical; unlike a methyl or phenyl group, it provides optimal hydrophobic fill for the ribose-binding pocket or solvent-exposed regions of kinase active sites, balancing lipophilicity (LogP) with metabolic stability.[1]

Chemical Architecture & Physicochemical Profile[1][2]

The scaffold is defined by a "Push-Pull" electronic system.[1] The electron-donating amino group at C5 and the electron-withdrawing carboxylate at C3 create a polarized core capable of diverse chemical ligations.[1]

Structural Analysis[3][4]

• N1-Isopropyl: Provides steric bulk and lipophilicity.[1] In kinase pockets, this group often orients towards the solvent interface or a hydrophobic gatekeeper region, preventing rapid metabolic N-dealkylation seen with smaller alkyls.

• C5-Amino (Exocyclic): A hydrogen bond donor.[1] It mimics the N6-amino group of adenine, making it a critical "hinge-binding" element in kinase inhibitors.[1]

• C3-Carboxylic Acid: A vector for library expansion.[1] It is typically converted to amides, esters, or heterocycles (e.g., oxadiazoles) to probe the "back pocket" or solvent front of a target protein.

Physicochemical Properties (Calculated)

Property	Value	Significance
Molecular Weight	169.18 g/mol	Ideal for fragment-based screening (<300 Da).[1]
cLogP	~0.8 - 1.2	Highly favorable for oral bioavailability (Rule of 5).[1]
TPSA	~80 Ų	Good membrane permeability prediction.[1]
H-Bond Donors	3 (NH₂, OH)	Critical for active site anchoring.[1]
pKa (Acid)	~3.5	Ionized at physiological pH; requires masking (amide/ester) for cell permeability.[1]

Synthetic Accessibility & Protocols

The synthesis of this scaffold is a self-validating protocol relying on the regiospecific cyclocondensation of isopropyl hydrazine with a 1,3-dielectrophile.[1]

Core Synthesis: The 3-Carboxy Isomer

Objective: Synthesis of Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate. Reaction Type: Knorr Pyrazole Synthesis (Regioselective).[1]

Protocol:

• Reagents:

  • Isopropyl hydrazine hydrochloride (1.0 equiv)[1]

  • Ethyl 3-cyano-2-oxopropionate (Sodium salt) (1.0 equiv)[1]

  • Ethanol (Solvent, 10 volumes)

  • Acetic Acid (Catalytic, 0.1 equiv)[2]

• Procedure:

  • Dissolve ethyl 3-cyano-2-oxopropionate (sodium salt) in ethanol.

  • Add isopropyl hydrazine hydrochloride slowly at room temperature.[1]

  • Acidify with catalytic acetic acid (pH ~4-5).[1]

  • Reflux the mixture for 4–6 hours. Monitor by LC-MS (Target mass: 197.23 [M+H]⁺).[1]

  • Workup: Cool to 0°C. The product often precipitates as a hydrochloride salt or free base.[1] Filter and wash with cold ethanol.[1] If no precipitate, evaporate solvent and recrystallize from EtOH/Heptane.

• Mechanism: The hydrazine's primary amine (more nucleophilic) attacks the ketone (C2) of the pyruvate.[1] The secondary nitrogen then attacks the nitrile (C3), followed by tautomerization to form the aromatic pyrazole system.[1]

Visualization: Synthesis & Derivatization Logic[6]

Caption: Synthesis and divergent derivatization pathways of the 5-amino-1-isopropyl-pyrazole scaffold.

Medicinal Chemistry Applications

A. Kinase Inhibition (ATP Mimicry)

The 5-amino-pyrazole motif is a classic adenine mimetic .[1]

• Mechanism: The N2 nitrogen of the pyrazole acts as a hydrogen bond acceptor, and the C5-amino group acts as a hydrogen bond donor. This "Donor-Acceptor" pair binds to the hinge region of kinases (e.g., residues Glu/Leu in CDK2).[1]

• The Isopropyl Role: The N1-isopropyl group projects into the hydrophobic pocket (often the ribose pocket or the gatekeeper region), providing selectivity over other kinases that cannot accommodate the steric bulk.[1]

B. Pyrazolo[1,5-a]pyrimidine Synthesis

This is the most high-value application.[1][3] The 5-amino group serves as the nucleophile to close a second ring.[1]

• Reaction: Condensation of the 5-amino-pyrazole scaffold with 1,3-dicarbonyls (e.g., acetylacetone) or enaminones .[1]

• Result: Formation of pyrazolo[1,5-a]pyrimidine-3-carboxylates.[1]

• Target: These fused systems are potent inhibitors of IRAK4 (Interleukin-1 Receptor-Associated Kinase 4), a target for autoimmune diseases.[1] The 3-carboxamide moiety on the fused system typically interacts with the solvent front.[1]

C. GPCR Ligands

The scaffold has been successfully utilized in Cannabinoid receptor (CB1/CB2) ligands.[1] The 3-carboxylic acid is often converted to a hydrazide or oxadiazole, mimicking the core of Rimonabant, but with altered solubility and metabolic profiles due to the isopropyl/amino substitution pattern.

Case Study: IRAK4 Inhibitor Discovery

Context: Researchers at Vertex and BMS have utilized aminopyrazole scaffolds to develop IRAK4 inhibitors.[1] Challenge: Achieving high potency while maintaining oral bioavailability. Solution:

• Scaffold Selection: Started with 5-amino-1-isopropyl-pyrazole-3-carboxylate.[1]

• Ring Fusion: Cyclized with dimethylformamide dimethyl acetal (DMF-DMA) and subsequent condensation to form the pyrazolo[1,5-a]pyrimidine core.[1]

• Optimization: The C3-ester was hydrolyzed and coupled with various amines.[1]

• Outcome: The resulting N-amide derivatives showed nanomolar potency against IRAK4.[1] The N1-isopropyl group was crucial for maintaining a specific conformation that fit the ATP pocket's "back" region.[1]

References

• Synthesis of 5-Aminopyrazoles

  • Title: "Approaches towards the synthesis of 5-aminopyrazoles"

  • Source: Beilstein Journal of Organic Chemistry (2011)[1]

  • URL:[Link][1]

• IRAK4 Inhibitor Discovery

  • Title: "Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4"

  • Source: ACS Medicinal Chemistry Letters (2015)[1]

  • URL:[Link][1]

• CDK Inhibitor Applications

  • Title: "5-Substituted 3-isopropyl-7-[4-(2-pyridyl)benzyl]amino-1(2)H-pyrazolo[4,3-d]pyrimidines with anti-proliferative activity as potent and selective inhibitors of cyclin-dependent kinases"

  • Source: European Journal of Medicinal Chemistry (2016)[1][4]

  • URL:[Link]

• General Pyrazole Chemistry

  • Title: "3(5)-Aminopyrazole" (Organic Syntheses Procedure)[1][3]

  • Source: Organic Syntheses, Coll. Vol. 5, p.39 (1973)[1]

  • URL:[Link]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. researchgate.net [researchgate.net]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 5-Substituted 3-isopropyl-7-[4-(2-pyridyl)benzyl]amino-1(2)H-pyrazolo[4,3-d]pyrimidines with anti-proliferative activity as potent and selective inhibitors of cyclin-dependent kinases - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid synthesis

A Modular Approach for Kinase Inhibitor Scaffolds

Executive Summary & Strategic Importance

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (CAS: 124004-31-5) represents a "privileged scaffold" in modern drug discovery. Its structural geometry allows the pyrazole nitrogens and the exocyclic amino group to form critical hydrogen bond networks within the ATP-binding pockets of various kinases (e.g., FGFR, CDK, and Aurora kinases).

Unlike simple pyrazoles, the 1-isopropyl-5-amino-3-carboxyl substitution pattern offers a unique vector for structure-activity relationship (SAR) expansion. The isopropyl group fills hydrophobic pockets (gatekeeper regions), while the carboxylic acid serves as a versatile handle for amide coupling to generate fragment libraries.

This guide details a robust, scalable, two-step synthetic route designed to maximize regioselectivity and minimize the formation of the common "3-amino-5-carboxyl" impurity.

Retrosynthetic Analysis & Mechanistic Logic

The synthesis is driven by the principle of controlled nucleophilic condensation . The primary challenge in synthesizing aminopyrazoles is regiochemical control. The reaction of a hydrazine with a non-symmetrical 1,3-electrophile can yield two isomers.

The Pathway

To ensure the formation of the 5-amino-3-carboxylic acid core, we utilize Ethyl Cyanopyruvate (or its sodium salt) as the electrophile.

• Nucleophile: Isopropylhydrazine (hydrochloride).

• Electrophile: Ethyl 3-cyano-2-oxopropanoate (Ethyl cyanopyruvate).[1]

• Mechanism:

  • Step A (Imine Formation): The more nucleophilic terminal nitrogen (

    ) of the hydrazine attacks the most electrophilic ketone carbonyl ( ) of the pyruvate.

  • Step B (Cyclization): The internal nitrogen (

    ) attacks the nitrile carbon ( ).

  • Step C (Tautomerization): Aromatization drives the formation of the stable 5-aminopyrazole system.

Critical Distinction: Using ethyl (ethoxymethylene)cyanoacetate instead of ethyl cyanopyruvate would yield the 4-carboxylate isomer, a common error in early-stage process development.

Figure 1: Retrosynthetic logic flow prioritizing the 3-carboxyl regiochemistry.

Detailed Synthetic Protocols

Step 1: Cyclocondensation to Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate

This step establishes the heterocyclic core. The use of the hydrochloride salt of hydrazine requires careful pH modulation to liberate the free base in situ without triggering rapid, uncontrolled polymerization of the cyanopyruvate.

Reagents & Materials:

• Isopropylhydrazine hydrochloride (1.0 eq)

• Ethyl 3-cyano-2-oxopropanoate, Na salt (1.05 eq)

• Ethanol (Absolute, solvent grade)

• Hydrochloric acid (Concentrated, catalytic) or Acetic Acid

• Sodium Bicarbonate (for workup)

Protocol:

• Preparation: In a 500 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, suspend Isopropylhydrazine HCl (11.05 g, 100 mmol) in Ethanol (200 mL).

• Addition: Add Ethyl 3-cyano-2-oxopropanoate sodium salt (17.1 g, 105 mmol) in one portion. The mixture may appear as a slurry.

• Activation: Add Acetic Acid (5 mL) or a catalytic amount of conc. HCl (1 mL). Note: Mild acidity catalyzes the initial imine formation.

• Reaction: Heat the mixture to reflux (

  ) for 4–6 hours. Monitor by LC-MS or TLC (50% EtOAc/Hexane).

  • Checkpoint: The starting hydrazine should be consumed. The product typically appears as a UV-active spot at

    .

• Workup:

  • Cool the reaction to room temperature.[2]

  • Concentrate the solvent under reduced pressure to

    of the original volume.

  • Dilute with Water (150 mL) and neutralize with saturated

    solution until pH .

  • Extract with Ethyl Acetate (

    mL).

  • Wash combined organics with Brine, dry over

    , and concentrate.

• Purification: The crude residue is often pure enough for hydrolysis. If necessary, recrystallize from Ethanol/Heptane or purify via flash chromatography (Gradient: 0-60% EtOAc in Hexanes).

Expected Yield: 75–85% Data: Ethyl ester, pale yellow solid. MS (ESI)

: 198.1 .

Step 2: Saponification to 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

Hydrolysis of the amino-ester requires mild conditions to prevent decarboxylation or degradation of the amino group. Lithium Hydroxide (LiOH) is preferred over NaOH for its solubility in THF/Water mixtures and gentler profile.

Reagents:

• Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate (from Step 1)

• Lithium Hydroxide Monohydrate (2.5 eq)

• Tetrahydrofuran (THF) / Water (3:1 ratio)

• 1M HCl (for acidification)

Protocol:

• Dissolution: Dissolve the ester (10.0 g, 50.7 mmol) in THF (100 mL).

• Saponification: Add a solution of LiOH·

  (5.32 g, 126 mmol) in Water (35 mL).

• Reaction: Stir vigorously at

  for 3–5 hours.

  • Checkpoint: LC-MS should show complete conversion to the acid (

    170.1).

• Isolation (Isoelectric Precipitation):

  • Evaporate the THF under reduced pressure.

  • Cool the remaining aqueous solution to

    in an ice bath.

  • Slowly add 1M HCl dropwise while stirring.

  • Critical: Monitor pH. The product is an amphoteric amino acid. It will precipitate near its isoelectric point (typically pH 3–4). Do not over-acidify to pH 1, as the hydrochloride salt may redissolve or become hygroscopic.

• Filtration: Collect the white/off-white precipitate by vacuum filtration.

• Drying: Dry in a vacuum oven at

  for 12 hours.

Expected Yield: 85–95% Data: White powder. MS (ESI)

: 170.1 .

Critical Process Parameters & Regiochemistry[3]

The table below summarizes the key variables that influence the purity and regioselectivity of the reaction.

Parameter	Condition	Impact on Outcome
Solvent System	Ethanol (Protic)	Optimal. Promotes proton transfer required for cyclization.
pH Control	Mildly Acidic (AcOH)	Critical. Strongly basic conditions can favor the thermodynamic 3-amino isomer or open-chain byproducts.
Temperature	Reflux ( )	Required to overcome the activation energy of the nitrile attack (cyclization step).
Hydrazine Source	Hydrochloride Salt	Preferred over free base for stability and safer handling.

Regiochemistry Verification

To confirm you have synthesized the 1-isopropyl-5-amino-3-carboxylate (Target) and not the 1-isopropyl-3-amino-5-carboxylate (Isomer), utilize

-NMR NOE (Nuclear Overhauser Effect) experiments:

• Target: Irradiation of the isopropyl CH proton should show an NOE enhancement of the pyrazole C4-H signal and the

  signal (if visible), but strong enhancement of the adjacent group.

• Isomer: The spatial arrangement differs significantly.

• Chemical Shift: The C4-H proton of 5-aminopyrazoles typically appears upfield (approx

  5.5–6.0 ppm) due to the electron-donating effect of the adjacent amino group.

Workflow Visualization

The following diagram illustrates the complete operational workflow, including decision nodes for purification.

Figure 2: Operational workflow for the synthesis and isolation of the target acid.

References

• Regioselective Synthesis of Aminopyrazoles

  • Title: Approaches towards the synthesis of 5-aminopyrazoles.[2][3]

  • Source: Beilstein Journal of Organic Chemistry.

  • URL:[Link]

• Precursor Availability (Ethyl Cyanopyruvate)

  • Title: Ethyl 3-cyano-2-oxopropanoate (PubChem CID 11309560).[1]

  • Source: National Center for Biotechnology Inform

  • URL:[Link]

• General Protocol for 1-Alkyl-5-aminopyrazole-3-carboxylates

  • Title: Synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives (Demonstr
  • Source: European Journal of Medicinal Chemistry (via PubMed).

  • URL:[Link] (General reference for pyrazole chemistry context).

• Title: Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate.

Disclaimer: This guide is for research purposes only. All synthesis should be conducted in a fume hood with appropriate PPE, as hydrazines are potential carcinogens and skin sensitizers.

Sources

• 1. Ethyl 3-cyano-2-oxopropanoate | C6H7NO3 | CID 11309560 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]

pKa values and ionization of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

An In-depth Technical Guide to the pKa Values and Ionization of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of pKa in Modern Drug Discovery

In the landscape of medicinal chemistry and drug development, the physicochemical properties of a candidate molecule are paramount to its success. Among these, the acid dissociation constant (pKa) stands out as a critical determinant of a drug's pharmacokinetic and pharmacodynamic profile.[1] The pKa governs a molecule's ionization state at a given pH, which in turn dictates its solubility, membrane permeability, protein binding, and interaction with its biological target.[2] Understanding and accurately determining the pKa values of ionizable groups is therefore not merely an academic exercise but a foundational step in rational drug design.[1]

This guide focuses on 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid, a molecule representative of the substituted pyrazole class of heterocycles. Pyrazoles are a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs due to their metabolic stability and versatile biological activities.[3][4] This document provides a comprehensive overview of the theoretical underpinnings of this molecule's ionization, detailed protocols for its experimental pKa determination, a workflow for its computational prediction, and an analysis of its pH-dependent ionization states.

Theoretical Framework: Identifying the Ionizable Centers

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is a polyprotic molecule containing three distinct ionizable functional groups. The interplay of these groups dictates the molecule's overall charge and behavior in different pH environments.

• The Carboxylic Acid (-COOH): This is the primary acidic center. Aromatic and heteroaromatic carboxylic acids typically exhibit pKa values in the range of 4 to 5.[5][6] The electron-withdrawing nature of the pyrazole ring is expected to increase the acidity (lower the pKa) compared to a simple benzoic acid.

• The Amino Group (-NH₂): This is a basic center. In solution, it can accept a proton to form a positively charged ammonium group (-NH₃⁺). The pKa value in this context refers to the pKa of the conjugate acid (the ammonium ion). For aromatic amines, this value is typically in the range of 4 to 5.

• The Pyrazole Ring Nitrogen (N2): The pyrazole ring contains two nitrogen atoms. The N1 nitrogen is substituted with an isopropyl group and lacks a proton, making it non-ionizable under typical aqueous conditions. The N2 nitrogen, analogous to the nitrogen in pyridine, is a basic center with a lone pair of electrons available for protonation.[7][8] The pKa of the conjugate acid of the parent pyrazole is approximately 2.5.[3][4]

The electronic effects of the substituents—the electron-donating amino and isopropyl groups and the electron-withdrawing carboxylic acid group—will modulate the intrinsic pKa of each of these centers.

Predicted pKa Values and Ionization States

Based on literature values for structurally similar compounds and the electronic nature of the substituents, we can estimate the pKa values for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid. It is crucial to recognize these as estimations; precise values must be determined experimentally. A close analog, 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid, has reported apparent acidic and basic pKa values of 3.52 and 5.35, respectively.[9] These provide a strong basis for our estimations.

• pKa₁ (Carboxylic Acid): Expected to be the most acidic group. Estimated value: ~3.5

• pKa₂ (Protonated Amino Group): Expected to be the most basic group. Estimated value: ~5.4

• pKa₃ (Protonated Pyrazole N2): The basicity of this nitrogen is significantly influenced by the adjacent substituents. It is predicted to be the least basic of the two nitrogenous groups. Estimated value: ~2.0

The following table summarizes the predicted pKa values and the resulting dominant ionization state of the molecule across various pH ranges.

pH Range	Dominant Species	Net Charge	Description
pH < 2.0	Cationic	+2	All three groups are protonated.
2.0 < pH < 3.5	Cationic	+1	Pyrazole N2 is deprotonated; COOH and NH₃⁺ remain protonated.
3.5 < pH < 5.4	Zwitterionic	0	Both Pyrazole N2 and COOH are deprotonated; NH₃⁺ remains protonated.
pH > 5.4	Anionic	-1	All three groups are deprotonated.

At physiological pH (~7.4), the molecule is expected to exist predominantly as the anionic species with a net charge of -1. This has significant implications for its solubility in aqueous media and its potential to interact with biological targets through ionic interactions.

The ionization equilibrium can be visualized as a stepwise deprotonation process.

Caption: pH-dependent ionization equilibria for the molecule.

Experimental pKa Determination: A Validated Protocol

While computational predictions are valuable, experimental determination remains the gold standard for pKa accuracy.[1] Potentiometric titration is a robust, cost-effective, and widely used method for this purpose.[2][10]

Principle of Potentiometric Titration

This method involves the gradual addition of a strong acid or base (titrant) to a solution of the analyte while monitoring the solution's pH with a calibrated electrode.[11] A plot of pH versus the volume of titrant added produces a titration curve. The inflection point, or the midpoint of the buffer region, corresponds to the pH at which the acidic and basic forms of an ionizable group are present in equal concentrations, and thus, pH = pKa.[10]

Step-by-Step Protocol for Potentiometric Titration

• Preparation of Solutions:

  • Analyte Solution: Prepare a ~1 mM solution of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in a suitable solvent (e.g., water or a water/co-solvent mixture if solubility is low).

  • Titrants: Prepare standardized solutions of 0.1 M HCl and 0.1 M NaOH.

  • Ionic Strength Adjuster: Prepare a 0.15 M KCl solution to maintain a constant ionic strength throughout the titration, which minimizes variations in activity coefficients.[11]

• Instrumentation Setup:

  • Calibrate a pH meter using at least three standard buffers (e.g., pH 4, 7, and 10).[11]

  • Use a temperature-controlled reaction vessel with a magnetic stirrer to ensure homogeneity and constant temperature.

  • Employ an automated titrator or a precision burette for accurate titrant delivery.

• Titration Procedure:

  • Place a known volume (e.g., 20 mL) of the analyte solution into the reaction vessel.

  • Add the ionic strength adjuster.

  • To determine all pKa values, perform a two-stage titration. First, acidify the solution to ~pH 1.5 with 0.1 M HCl.

  • Begin the titration by adding small, precise increments of 0.1 M NaOH.

  • Record the pH reading after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH reaches ~11 to ensure all ionizable groups have been titrated.

  • Purge the solution with nitrogen before and during the titration to displace dissolved CO₂, which can interfere with the results.[11]

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added.

  • Calculate the first derivative (dpH/dV) and second derivative (d²pH/d²V) of the titration curve. The peaks in the first derivative plot or the zero crossings in the second derivative plot correspond to the equivalence points.

  • The pKa values are determined from the pH at the half-equivalence points.

Caption: Experimental workflow for potentiometric pKa determination.

Computational pKa Prediction: An In Silico Approach

Computational methods provide a rapid and cost-effective means to estimate pKa values, especially in the early stages of drug discovery for screening large libraries of compounds.[12] These methods, while powerful, require careful validation as their accuracy can be limited by the chosen theoretical model and the complexity of solvation effects.[13][14]

Principle of Computational Prediction

The pKa is directly related to the Gibbs free energy change (ΔG) of the dissociation reaction in solution. Quantum mechanical methods, such as Density Functional Theory (DFT), are used to calculate the free energies of the protonated and deprotonated species in both the gas phase and solution.[15] The effect of the solvent is typically incorporated using a continuum solvation model (like PCM) or more explicit models.[15]

General Computational Workflow

• Structure Preparation: Generate 3D structures of both the protonated and deprotonated forms of each ionizable group.

• Conformational Search: Perform a conformational analysis for each species to identify the lowest energy conformer.

• Gas-Phase Optimization & Frequency Calculation: Optimize the geometry and calculate the vibrational frequencies of the lowest energy conformers in the gas phase using a suitable DFT functional and basis set (e.g., B3LYP/6-31G*). This provides the gas-phase free energy.

• Solvation Energy Calculation: Calculate the free energy of solvation for each species using a continuum solvation model (e.g., SMD or IEFPCM with water as the solvent).

• pKa Calculation: Calculate the pKa using the following thermodynamic cycle:

  • ΔG(aq) = G(gas, deprotonated) + G(gas, H⁺) - G(gas, protonated) + ΔGsolv(deprotonated) + ΔGsolv(H⁺) - ΔGsolv(protonated)

  • pKa = ΔG(aq) / (2.303 * RT)

  • The free energy of the solvated proton (ΔGsolv(H⁺)) is a known, albeit model-dependent, value. Often, a relative calculation approach using a known reference compound is employed to cancel systematic errors.[14]

Caption: General workflow for computational pKa prediction.

Conclusion and Implications

A thorough understanding of the ionization behavior of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is essential for its development as a potential therapeutic agent. This guide has outlined the theoretical basis for its three ionizable centers, provided robust experimental and computational workflows for pKa determination, and presented a predictive analysis of its pH-dependent ionization states.

The key takeaways are:

• The molecule possesses one acidic (carboxylic acid) and two basic (amino group, pyrazole nitrogen) centers.

• The estimated pKa values are approximately 3.5 (acidic), 5.4 (basic), and 2.0 (basic).

• At physiological pH 7.4, the molecule will be predominantly in its anionic form with a net charge of -1, which will enhance its aqueous solubility but may hinder passive diffusion across biological membranes.

By integrating these theoretical insights with rigorous experimental validation, researchers can effectively modulate the physicochemical properties of this and similar pyrazole-based scaffolds to optimize their drug-like characteristics, ultimately accelerating the journey from discovery to clinical application.[1]

References

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• Cao, Y., et al. (2012). Correlations and Predictions of Carboxylic Acid pKa Values Using Intermolecular Structure and Properties of Hydrogen-Bonded Complexes. The Journal of Physical Chemistry A, 116(26), 7035–7042. Available from: [Link]

• Priefer, R., & Huskey, S. L. (2021). A systematic review of various pKa determination techniques. Journal of Pharmaceutical and Biomedical Analysis, 205, 114313. Available from: [Link]

• Manallack, D. T. (2007). The pKa Distribution of Drugs: Application to Drug Discovery. Perspectives in Medicinal Chemistry, 1, 25–38. Available from: [Link]

• Reijenga, J., et al. (2013). Development of Methods for the Determination of pKa Values. Spectroscopy Europe, 25(3), 11–15. Available from: [Link]

• Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Available from: [Link]

• Haupeltshofer, G., et al. (2021). N-Heterocyclic Olefins of Pyrazole and Indazole. The Journal of Organic Chemistry, 86(12), 8236–8245. Available from: [Link]

• De, B., et al. (2017). Chemistry and Therapeutic Review of Pyrazole. ResearchGate. Available from: [Link]

• Kumar, V., et al. (2013). Current status of pyrazole and its biological activities. Journal of Pharmacy & BioAllied Sciences, 5(3), 168–174. Available from: [Link]

• Abili, K., et al. (2019). Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles. Molecules, 24(24), 4596. Available from: [Link]

• LibreTexts Chemistry. (n.d.). Approximate pKa chart of the functional groups. Available from: [Link]

• Rupp, M. (2011). Predicting the pKa of Small Molecules. Combinatorial Chemistry & High Throughput Screening, 14(4), 307–315. Available from: [Link]

• Norris, J. (2018). Acidity of carboxylic acids. YouTube. Available from: [Link]

• Reddit. (2023). Free software for calculating theoretical pKa values of C-H bonds in heterocyclic compounds. r/Chempros. Available from: [Link]

• Leito, I. (n.d.). Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents. University of Tartu. Available from: [Link]

• Galano, A., & Alvarez-Idaboy, J. R. (2021). Reliable and accurate prediction of basic pKa values in nitrogen compounds: the pKa shift in supramolecular systems as a case study. Scientific Reports, 11(1), 1–12. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Pyrazole. PubChem. Available from: [Link]

• Ishida, T., & Nishizawa, S. (2019). Recent Developments of Computational Methods for pKa Prediction Based on Electronic Structure Theory with Solvation Models. Molecules, 24(1), 108. Available from: [Link]

• Klose, D., et al. (2022). Computational Determination of pKa Values for Weak C–H Acids/Lithiated Species. The Journal of Organic Chemistry, 87(22), 15001–15011. Available from: [Link]

• Shivasankar, K. (2021). Pyrazoles Syntheses, reactions and uses. YouTube. Available from: [Link]

• Organic Chemistry Data. (n.d.). Bordwell pKa Table. Available from: [Link]

• Williams, R. (n.d.). pKa Data Compiled by R. Williams. Organic Chemistry Data. Available from: [Link]

• Leito, I., et al. (2017). pKa values of nitrogen heterocycles in acetonitrile (MeCN), water and gas-phase basicities (GB). European Journal of Organic Chemistry, 2017(31), 4475–4489. Available from: [Link]

• Ashenhurst, J. (2023). The pKa Table Is Your Friend. Master Organic Chemistry. Available from: [Link]

• OrgoSolver. (n.d.). pKa and Electrical Properties of Amino Acids. Available from: [Link]

• Kumar, D., et al. (2020). Pyrazole and Its Derivatives: An Excellent N-Hetrocycle with Wide Range of Biological Applications (A Review). Oriental Journal of Chemistry, 36(2), 185–196. Available from: [Link]

• Isca Biochemicals. (n.d.). Amino acid pKa and pKi values. Available from: [Link]

• CAS Common Chemistry. (n.d.). 3-Amino-1H-pyrazole-4-carboxylic acid. Available from: [Link]

• U.S. Environmental Protection Agency. (n.d.). 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid. CompTox Chemicals Dashboard. Available from: [Link]

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• ChemSurvival. (2019). Acidity and Ionization States of Amino Acids. YouTube. Available from: [Link]

• Wzorek, A., et al. (2017). Pyrazole amino acids: hydrogen bonding directed conformations of 3-amino-1H-pyrazole-5-carboxylic acid residue. Journal of Peptide Science, 23(9), 716–726. Available from: [Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: Esterification of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

Introduction

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is a valuable heterocyclic building block in medicinal chemistry and drug discovery. Its derivatives have shown potential in various therapeutic areas.[1][2][3] The esterification of the carboxylic acid moiety is a critical transformation, enabling the synthesis of diverse compound libraries for structure-activity relationship (SAR) studies, improving pharmacokinetic properties, or for use as prodrugs.[4][5]

However, the esterification of this molecule presents unique challenges due to its bifunctional nature. The presence of a nucleophilic amino group can compete with the alcohol during the esterification process, and the pyrazole ring system's electronic properties can influence the reactivity of the carboxylic acid.[4][6] Therefore, the selection of an appropriate esterification method is crucial to achieve high yields and purity while avoiding unwanted side reactions.

This guide provides detailed protocols and insights into three common and effective esterification methods applicable to 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid: Steglich Esterification, Thionyl Chloride Mediated Esterification, and Fischer-Speier Esterification. Each method is presented with a step-by-step protocol, a discussion of the underlying mechanism, and considerations for its application to the target molecule.

Method 1: Steglich Esterification

The Steglich esterification is a mild and highly efficient method for forming esters from carboxylic acids and alcohols using a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide (EDC), and a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP).[7][8] This method is particularly well-suited for substrates that are sensitive to harsh acidic or basic conditions, making it an excellent choice for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid.[9]

Causality Behind Experimental Choices

The mild reaction conditions of the Steglich esterification prevent side reactions involving the amino group, such as N-acylation. DMAP acts as an acyl transfer agent, accelerating the reaction and suppressing the formation of the N-acylurea byproduct, which can occur in slower reactions.[9] The choice of a polar aprotic solvent like dichloromethane (DCM) or dimethylformamide (DMF) ensures the solubility of the reactants and facilitates the reaction.

Experimental Protocol: Steglich Esterification

Materials:

• 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

• Alcohol (e.g., ethanol, methanol, isopropanol)

• N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC·HCl)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

Procedure:

• To a solution of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (1.0 eq) in anhydrous DCM (or DMF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add the desired alcohol (1.2 eq) and a catalytic amount of DMAP (0.1 eq).

• Slowly add a solution of DCC (1.1 eq) or EDC·HCl (1.1 eq) in anhydrous DCM to the reaction mixture while maintaining the temperature at 0 °C. If using EDC·HCl, a tertiary amine base like triethylamine (TEA) or diisopropylethylamine (DIPEA) (1.1 eq) may be needed to neutralize the hydrochloride salt.[10]

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) if DCC was used. If EDC was used, the urea byproduct is water-soluble and will be removed during the workup.[10]

• Wash the filtrate sequentially with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired ester.

Data Summary Table: Steglich Esterification

Parameter	Recommended Condition	Rationale
Coupling Agent	DCC or EDC·HCl	Mild activation of the carboxylic acid.[11]
Catalyst	DMAP	Accelerates the reaction and minimizes side products.[12]
Solvent	Anhydrous DCM or DMF	Aprotic solvent to prevent side reactions with water.[13]
Temperature	0 °C to Room Temperature	Mild conditions to preserve sensitive functional groups.[7]
Stoichiometry	Acid:Alcohol:DCC/EDC:DMAP (1:1.2:1.1:0.1)	Slight excess of alcohol and coupling agent drives the reaction to completion.

Visualization of Steglich Esterification Workflow

Caption: Workflow for Steglich Esterification.

Method 2: Thionyl Chloride Mediated Esterification

Activation of the carboxylic acid with thionyl chloride (SOCl₂) to form an acyl chloride intermediate is a classic method for esterification.[14] The highly reactive acyl chloride readily reacts with an alcohol to form the corresponding ester. This method is generally high-yielding but requires careful control to avoid side reactions with the amino group.

Causality Behind Experimental Choices

The reaction is typically performed in an excess of the alcohol, which serves as both the reactant and the solvent. The in-situ formation of the acyl chloride followed by immediate reaction with the alcohol minimizes the lifetime of the reactive intermediate, thereby reducing the chance of unwanted reactions with the amino group. The reaction generates HCl as a byproduct, which protonates the amino group, protecting it from acylation and also catalyzing the esterification.[15][16]

Experimental Protocol: Thionyl Chloride Mediated Esterification

Materials:

• 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

• Alcohol (e.g., methanol, ethanol)

• Thionyl Chloride (SOCl₂)

• Anhydrous Diethyl Ether or Dichloromethane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Suspend 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (1.0 eq) in the desired anhydrous alcohol (used in excess as the solvent) at 0 °C.

• Add thionyl chloride (1.2-2.0 eq) dropwise to the suspension with vigorous stirring.[17] The reaction is exothermic and generates HCl and SO₂ gas, so it should be performed in a well-ventilated fume hood.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-6 hours, or until the reaction is complete as monitored by TLC.

• Cool the reaction mixture to room temperature and remove the excess alcohol and SOCl₂ under reduced pressure.

• The residue will be the hydrochloride salt of the ester. For isolation of the free ester, dissolve the residue in water and neutralize carefully with a saturated aqueous solution of NaHCO₃ until the pH is ~8.

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic extracts, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the product by column chromatography if necessary.

Data Summary Table: Thionyl Chloride Mediated Esterification

Parameter	Recommended Condition	Rationale
Activating Agent	Thionyl Chloride (SOCl₂)	Forms a highly reactive acyl chloride intermediate.[14]
Solvent	Excess Alcohol	Serves as both reactant and solvent, driving the equilibrium.
Temperature	0 °C to Reflux	Initial cooling for controlled addition, then heating to drive the reaction.
Stoichiometry	Acid:SOCl₂ (1:1.2-2.0)	Excess SOCl₂ ensures complete conversion to the acyl chloride.
Work-up	Basic work-up (NaHCO₃)	Neutralizes the HCl salt to isolate the free ester.

Visualization of Thionyl Chloride Mediated Esterification Mechanism

Caption: Mechanism of SOCl₂ Mediated Esterification.

Method 3: Fischer-Speier Esterification

The Fischer-Speier esterification is the acid-catalyzed reaction between a carboxylic acid and an alcohol.[18] It is an equilibrium-controlled process, and to achieve high yields, the equilibrium must be shifted towards the products, typically by using a large excess of the alcohol or by removing the water formed during the reaction.[19][20]

Causality Behind Experimental Choices

While the presence of the amino group in 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid can be problematic under strongly acidic conditions, a carefully controlled Fischer esterification can still be a viable and cost-effective method.[4][6] Using a moderate amount of a strong acid catalyst like sulfuric acid (H₂SO₄) or generating anhydrous HCl gas in the alcohol can protonate the amino group, protecting it from unwanted side reactions while simultaneously catalyzing the esterification.[21][22] The use of a large excess of the alcohol as the solvent drives the reaction forward.

Experimental Protocol: Fischer-Speier Esterification

Materials:

• 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

• Alcohol (e.g., methanol, ethanol)

• Concentrated Sulfuric Acid (H₂SO₄) or Acetyl Chloride

• Anhydrous Diethyl Ether or other suitable organic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Suspend 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (1.0 eq) in a large excess of the desired anhydrous alcohol.

• Cool the mixture to 0 °C and slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq). Alternatively, anhydrous HCl can be generated in situ by the slow addition of acetyl chloride (1.1 eq) to the cold alcohol before adding the carboxylic acid.

• Heat the reaction mixture to reflux and maintain for 4-12 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature and remove the excess alcohol under reduced pressure.

• Dissolve the residue in water and neutralize with a saturated aqueous solution of NaHCO₃ until the pH is approximately 8.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Data Summary Table: Fischer-Speier Esterification

Parameter	Recommended Condition	Rationale
Catalyst	H₂SO₄ or anhydrous HCl	Protonates the carbonyl oxygen, making it more electrophilic.[18]
Solvent	Excess Alcohol	Acts as a reactant and drives the equilibrium towards the product.[21]
Temperature	Reflux	Provides the necessary activation energy for the reaction.
Water Removal	Not explicitly removed, but excess alcohol shifts equilibrium.	Le Chatelier's principle.[22]
Work-up	Basic work-up (NaHCO₃)	Neutralizes the acid catalyst and the protonated amino group.

Visualization of Fischer-Speier Esterification Logical Flow

Sources

• 1. Recent Advances in Synthesis and Properties of Pyrazoles [mdpi.com]
• 2. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Esterification of an Unnatural Amino Acid Structurally Deviating from Canonical Amino Acids Promotes Its Uptake and Incorporation into Proteins in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US20050192460A1 - Process for preparing amino acid esters and their acid addition salts - Google Patents [patents.google.com]
• 7. Steglich esterification - Wikipedia [en.wikipedia.org]
• 8. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Steglich Esterification [organic-chemistry.org]
• 10. reddit.com [reddit.com]
• 11. Carbodiimide - Wikipedia [en.wikipedia.org]
• 12. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Esterification of amino acids with thionyl chloride acidified butanols for their gas chromatographic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. JP4356292B2 - Method for producing amino acid ester hydrochloride - Google Patents [patents.google.com]
• 17. researchgate.net [researchgate.net]
• 18. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. chem.libretexts.org [chem.libretexts.org]
• 21. Fischer Esterification [organic-chemistry.org]
• 22. Fischer Esterification - Chemistry Steps [chemistrysteps.com]

Application Note &amp; Protocols: A Scientist's Guide to Optimizing Reaction Conditions for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid Derivatives

Abstract

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid and its derivatives are privileged scaffolds in modern medicinal chemistry, serving as crucial building blocks for a wide range of therapeutic agents, including kinase inhibitors and anti-inflammatory drugs.[1][2] Achieving high yield, purity, and scalability in their synthesis is paramount for efficient drug discovery and development pipelines. This guide provides a comprehensive framework for the systematic optimization of reaction conditions. We delve into the causal relationships behind experimental choices, offering detailed protocols, troubleshooting advice, and a foundation in the core chemical principles governing the synthesis of these vital heterocyclic compounds.

Introduction: The Significance of the 5-Aminopyrazole Scaffold

The pyrazole ring is a five-membered heterocycle containing two adjacent nitrogen atoms, a structure that imparts unique electronic properties and the ability to form multiple hydrogen bonds, making it a cornerstone in drug design.[3] The 5-aminopyrazole moiety, in particular, offers a versatile handle for further chemical elaboration, enabling the construction of complex molecular architectures.[1][4] Derivatives such as 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid are sought after for their role in creating potent and selective inhibitors for various biological targets. The optimization of their synthesis is not merely an academic exercise but a critical step in accelerating the journey from a promising lead molecule to a clinical candidate.

Core Synthetic Strategy & Mechanistic Considerations

A prevalent and highly adaptable method for constructing the 5-aminopyrazole core is the condensation reaction between a hydrazine derivative (in this case, isopropylhydrazine) and a β-ketonitrile or a related 1,3-dicarbonyl equivalent.[4][5] A common pathway involves a three-component reaction between an aldehyde, malononitrile, and a hydrazine, which proceeds through a series of condensation and cyclization steps.[6][7]

Understanding the underlying mechanism is key to rational optimization. The process typically initiates with a Knoevenagel condensation, followed by a Michael addition of the hydrazine, and culminates in an intramolecular cyclization and dehydration/tautomerization to form the stable aromatic pyrazole ring.

Sources

• 1. A Mini-Review 5-Amino-N-Substituted Pyrazoles as Building Blocks for Bioactive Molecules [scirp.org]
• 2. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jetir.org [jetir.org]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. mdpi.com [mdpi.com]
• 6. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 7. mdpi.com [mdpi.com]

solid-phase synthesis applications of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

Application Note: Solid-Phase Synthesis Strategies for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid

Executive Summary & Strategic Value

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is a privileged heterocyclic scaffold in medicinal chemistry. Its structural architecture—featuring a hydrogen-bond donor/acceptor motif (pyrazole core), a solubilizing and sterically demanding hydrophobic handle (1-isopropyl), and orthogonal reactive centers (3-COOH, 5-NH₂)—makes it indispensable for the development of kinase inhibitors (e.g., CDK, FLT3, and Aurora kinase targets) and constrained peptidomimetics .

This guide addresses the specific challenges of utilizing this building block in Solid-Phase Organic Synthesis (SPOS). Unlike aliphatic amino acids, the 5-amino group exhibits reduced nucleophilicity (aniline-like character), and the 1-isopropyl group introduces local steric bulk. The protocols below are engineered to overcome these kinetic barriers, ensuring high-yield library generation.

Critical Mechanistic Analysis

Before initiating synthesis, researchers must account for two governing chemical factors:

• Nucleophilicity Deficit: The 5-amino group is conjugated to the electron-deficient pyrazole ring. Standard coupling protocols (e.g., HBTU/DIEA at RT) often result in incomplete conversion or deletion sequences. High-energy activation (HATU, HOAt) or acid chloride methodologies are mandatory.

• Regiochemical Integrity: The 1-isopropyl substituent locks the tautomeric state, preventing the N1/N2 scrambling often seen in unsubstituted pyrazoles. This simplifies analysis but requires careful selection of resin loading strategies to prevent steric clash with the matrix.

Application I: Combinatorial Synthesis of Kinase Inhibitor Libraries

The most potent application of this scaffold is the generation of 1-isopropyl-N5-substituted-pyrazole-3-carboxamide libraries. This motif mimics the ATP-binding hinge region of kinases.

Experimental Workflow: The "Reverse-Amide" Strategy

In this workflow, the pyrazole carboxylic acid is anchored to the resin, exposing the 5-amino group for diversification.

DOT Diagram: Kinase Inhibitor Library Workflow

Caption: Workflow for synthesizing N5-substituted pyrazole-3-carboxamide libraries on Rink Amide resin.

Detailed Protocol 1: Scaffold Loading & N5-Acylation

Reagents:

• Scaffold: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid.

• Resin: Rink Amide MBHA (Loading: 0.5–0.7 mmol/g).

• Coupling Agents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), DIEA (Diisopropylethylamine).

• Solvent: Anhydrous DMF (Dimethylformamide).

Step-by-Step Procedure:

• Resin Preparation:

  • Swell 200 mg of Rink Amide resin in DMF for 30 minutes.

  • Deprotect Fmoc using 20% Piperidine in DMF (2 × 10 min). Wash resin 5× with DMF.

• Scaffold Loading (The Anchor):

  • Dissolve Scaffold (3 eq), HATU (2.9 eq), and DIEA (6 eq) in minimal DMF. Pre-activate for 2 minutes.

  • Add solution to the resin.[1][2] Shake at Room Temperature (RT) for 2 hours .

  • QC Check: Perform a Kaiser Test (Ninhydrin). The resin should be negative (colorless) indicating the resin amines are capped. The 5-NH₂ of the pyrazole is too weakly nucleophilic to react strongly with Ninhydrin at RT, but a chloranil test is recommended for confirmation.

• N5-Diversification (The Critical Step):

  • Note: Due to the low reactivity of the 5-NH₂, standard carboxylic acids react slowly.

  • Method A (Acid Chlorides - Preferred): Suspend resin in DCM/Pyridine (9:1). Add Acid Chloride (5 eq). Shake for 6 hours or overnight.

  • Method B (Enhanced Coupling): Dissolve Carboxylic Acid (R-COOH, 5 eq) and HATU (5 eq) in DMF. Add HOAt (5 eq) to boost reactivity. Add DIEA (10 eq). Add to resin and heat to 50°C (microwave optional: 20W, 75°C, 10 min).

• Cleavage:

  • Wash resin 5× DCM, 5× MeOH, dry under vacuum.

  • Treat with TFA/TIS/H₂O (95:2.5:2.5) for 2 hours.

  • Precipitate in cold diethyl ether.

Application II: Peptidomimetic Integration (Fmoc-SPPS)

Integrating this molecule into a peptide backbone (e.g., as a Proline isostere or turn inducer) requires protecting the 5-amino group with Fmoc prior to loading, or purchasing the Fmoc-protected building block.

Data Summary: Coupling Efficiency Comparison

Coupling Reagent	Conditions	Conversion (5-NH₂ Acylation)	Notes
HBTU / DIEA	RT, 4h	< 40%	Not Recommended. Insufficient activation for aniline-like amine.
DIC / HOBt	RT, 12h	~ 55%	Slow kinetics; prone to urea byproduct formation.
HATU / HOAt	RT, 2h	> 90%	Gold standard for manual synthesis.
Acid Chloride	Pyridine, RT, 1h	> 98%	Best for library capping; harsh for sensitive peptides.

Protocol 2: On-Resin Fmoc-Protection Strategy

If the Fmoc-protected derivative is unavailable, you must protect the 5-NH₂ after loading the scaffold to the resin (if the scaffold was loaded via its carboxyl group) or protect it in solution phase first.

Solution-Phase Protection (Recommended Pre-step):

• Dissolve 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in 1,4-dioxane/10% Na₂CO₃ (1:1).

• Add Fmoc-OSu (1.1 eq) dropwise at 0°C.

• Stir at RT for 18 hours. Acidify to pH 2. Extract with EtOAc.[3]

• Use the resulting Fmoc-5-Amino-1-isopropyl-pyrazole-3-COOH in standard SPPS cycles.

Troubleshooting & Optimization

• Problem: Low yield during N5-acylation.

  • Root Cause:[1][4][5][6] Steric hindrance from the 1-isopropyl group combined with electronic deactivation.

  • Solution: Switch solvent to NMP (N-methylpyrrolidone) to increase swelling and reaction rate. Use Microwave irradiation (75°C, 20 min).

• Problem: Solubility issues of the building block.

  • Solution: The isopropyl group aids solubility in organic solvents, but if the free acid is stubborn, add 10% DMSO to the DMF coupling mixture.

References

• Solid-Phase Synthesis of Amino Acid Derived N-Unsubstituted Pyrazoles. Source: American Chemical Society (ACS), Organic Letters. Context: Establishes the viability of pyrazole synthesis on solid support and the stability of the core under cleavage conditions. URL:[Link]

• Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives. Source: National Institutes of Health (NIH), PubMed Central. Context: Validates the biological relevance of the 5-amino-pyrazole-3-carboxamide scaffold in FLT3/CDK inhibition. URL:[Link]

• Synthesis and Characterization of Novel Methyl 3(5)-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates. Source: MDPI, Molecules. Context: Provides NMR characterization data and regioselectivity insights for N-substituted pyrazole amino acids. URL:[Link]

Sources

• 1. chem.uci.edu [chem.uci.edu]
• 2. mdpi.com [mdpi.com]
• 3. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH - PMC [pmc.ncbi.nlm.nih.gov]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. Design and Synthesis of 4-(Heterocyclic Substituted Amino)-1H-Pyrazole-3-Carboxamide Derivatives and Their Potent Activity against Acute Myeloid Leukemia (AML) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: A Scalable and Optimized Synthesis of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid for Pharmaceutical Intermediate Production

Abstract

This application note provides a comprehensive, robust, and scalable three-step synthesis for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid, a key building block in pharmaceutical development. Pyrazole derivatives are foundational scaffolds in a multitude of clinically significant drugs, valued for their diverse biological activities.[1][2] The 5-aminopyrazole moiety, in particular, serves as a versatile synthon for constructing more complex heterocyclic systems.[3][4] The presented workflow is designed for process chemists and drug development professionals, emphasizing operational simplicity, high yields, and detailed considerations for safe and efficient scale-up. The synthesis begins with a Claisen condensation to form a key β-ketoester intermediate, followed by a regioselective cyclization with isopropylhydrazine, and concludes with a straightforward saponification. Each step has been optimized, and this guide explains the causality behind critical process parameter choices, ensuring reproducibility and trustworthiness from bench to pilot scale.

Introduction

The pyrazole core is a privileged structure in medicinal chemistry, forming the basis for drugs targeting a wide array of conditions, including inflammation, cancer, and viral infections.[1][5] The functionalization of the pyrazole ring allows for fine-tuning of a compound's pharmacological properties. Specifically, the 5-amino-1-substituted-pyrazole-3-carboxylic acid scaffold is a highly sought-after intermediate for the synthesis of kinase inhibitors and other targeted therapeutics.

Traditional pyrazole syntheses can present challenges when scaling up, including poor regioselectivity, the use of hazardous reagents, and complex purification procedures.[6] The objective of this document is to outline a validated and highly efficient synthetic route to 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid that addresses these challenges. The chosen pathway, a variation of the classic Knorr pyrazole synthesis, is renowned for its reliability and high conversion rates.[7][8] This guide provides detailed, step-by-step protocols, process optimization data, safety protocols, and the scientific rationale behind the methodology.

Overview of the Synthetic Strategy

The synthesis is performed in three primary stages, beginning from commercially available starting materials. The overall workflow is designed to be streamlined, minimizing the need for complex chromatographic purifications by leveraging crystallization for product isolation.

• Step 1: Intermediate Synthesis. A Claisen condensation between diethyl oxalate and ethyl cyanoacetate yields the pivotal intermediate, diethyl 2-cyano-3-oxosuccinate (1 ).

• Step 2: Heterocyclic Ring Formation. The β-ketoester intermediate (1 ) undergoes a regioselective cyclocondensation reaction with isopropylhydrazine to form the pyrazole ring, yielding Ethyl 5-amino-1-isopropyl-1H-pyrazole-4-carboxylate (2 ).

• Step 3: Saponification. The ethyl ester (2 ) is hydrolyzed under basic conditions to afford the final target molecule, 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (3 ).

The complete synthetic pathway is illustrated below.

Figure 1: Overall synthetic workflow for the production of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid.

Experimental Protocols & Process Optimization

This section provides detailed methodologies for each synthetic step. All operations should be conducted in a well-ventilated fume hood by trained personnel.

Step 1: Synthesis of Diethyl 2-cyano-3-oxosuccinate (1)

• 3.1.1 Principle and Rationale: This step employs a Claisen condensation, a robust carbon-carbon bond-forming reaction. Sodium ethoxide (NaOEt) serves as a strong base to deprotonate the α-carbon of ethyl cyanoacetate, generating a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of diethyl oxalate. Anhydrous ethanol is the solvent of choice as it is the conjugate acid of the ethoxide base, preventing unwanted side reactions. The reaction is initiated at a low temperature (0°C) to control the initial exotherm and ensure selective deprotonation, then allowed to warm to drive the reaction to completion.

• 3.1.2 Materials and Equipment:

  • Reagents: Sodium metal, Anhydrous Ethanol (200 proof), Diethyl Oxalate, Ethyl Cyanoacetate.

  • Equipment: 3-neck round-bottom flask (or jacketed reactor) equipped with a mechanical stirrer, dropping funnel, condenser, and nitrogen inlet.

• 3.1.3 Detailed Protocol (100 g Scale):

  • Prepare Sodium Ethoxide: Under a nitrogen atmosphere, carefully add sodium metal (10.1 g, 440 mmol) in small portions to anhydrous ethanol (400 mL) at room temperature in the reactor. An exotherm will be observed. Allow the mixture to stir until all sodium has dissolved completely. Cool the resulting sodium ethoxide solution to 0-5°C using an ice bath.

  • Reactant Addition: In a separate flask, prepare a mixture of ethyl cyanoacetate (45.2 g, 400 mmol) and diethyl oxalate (64.3 g, 440 mmol).

  • Condensation: Add the mixture from step 2 dropwise to the cold sodium ethoxide solution over 1-2 hours, maintaining the internal temperature below 10°C.

  • Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 12-16 hours. Monitor the reaction by TLC or LC-MS.

  • Work-up: Cool the reaction mixture to 0-5°C and slowly quench by adding 2M hydrochloric acid until the pH is ~7. Add water (200 mL) and extract the product with ethyl acetate (3 x 200 mL).

  • Purification: Combine the organic layers, wash with brine (150 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product 1 as an oil. This intermediate is typically used in the next step without further purification.

Step 2: Synthesis of Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate (2)

• 3.2.1 Principle and Rationale: This is the key heterocycle-forming step. The reaction between the 1,3-dicarbonyl equivalent (1 ) and isopropylhydrazine proceeds via initial formation of a hydrazone at the more reactive ketone carbonyl, followed by an intramolecular nucleophilic attack of the terminal nitrogen onto the cyano group.[3] Subsequent tautomerization and aromatization yield the stable 5-aminopyrazole ring. Glacial acetic acid is used as a catalyst; it protonates the carbonyl, making it more electrophilic, and facilitates the final dehydration/aromatization step.

• 3.2.2 Materials and Equipment:

  • Reagents: Diethyl 2-cyano-3-oxosuccinate (1 ), Isopropylhydrazine hydrochloride, Sodium acetate, Ethanol, Glacial Acetic Acid.

  • Equipment: Reactor equipped with a mechanical stirrer, condenser, and heating mantle.

• 3.2.3 Detailed Protocol (Based on 400 mmol from Step 1):

  • Charge Reactor: To the reactor, add the crude intermediate 1 (approx. 400 mmol), ethanol (500 mL), isopropylhydrazine hydrochloride (44.2 g, 400 mmol), and sodium acetate (32.8 g, 400 mmol) to neutralize the HCl salt in situ.

  • Catalyst Addition: Add glacial acetic acid (20 mL) to the mixture.

  • Cyclization: Heat the reaction mixture to reflux (approx. 78°C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

  • Isolation: Cool the reaction mixture to room temperature. A solid product should precipitate. If not, reduce the volume of the solvent by ~50% under reduced pressure.

  • Purification: Filter the solid precipitate, wash the cake with cold ethanol (2 x 100 mL), and then with water (100 mL) to remove any remaining salts. Dry the product under vacuum at 40-50°C to yield 2 as a crystalline solid.

• 3.2.4 Process Optimization & Scale-Up Considerations:

  • Hydrazine Source: Isopropylhydrazine is toxic and potentially volatile. Using the more stable hydrochloride salt and liberating the free base in situ with a mild base like sodium acetate is a safer and more controlled approach for large-scale operations.[9]

  • Temperature Control: Maintaining a steady reflux is crucial for ensuring the reaction goes to completion. Overheating can lead to side product formation.

  • Crystallization: The purity of the final product from this step is highly dependent on the crystallization process. A controlled cooling rate will yield a more easily filterable solid with higher purity.

Step 3: Saponification to 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid (3)

• 3.3.1 Principle and Rationale: This is a standard ester hydrolysis (saponification) using a strong base. Sodium hydroxide attacks the electrophilic carbonyl of the ethyl ester, leading to the formation of a tetrahedral intermediate which then collapses to give the sodium carboxylate salt and ethanol. A subsequent acidification step is required to protonate the carboxylate and the amino group, causing the zwitterionic or neutral product to precipitate from the aqueous solution.

• 3.3.2 Materials and Equipment:

  • Reagents: Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate (2 ), Sodium Hydroxide, Ethanol, Water, Hydrochloric Acid (2M).

  • Equipment: Reactor with stirrer, heating capabilities, and pH probe.

• 3.3.3 Detailed Protocol (Based on Product from Step 2):

  • Charge Reactor: Suspend the ester 2 (e.g., 60 g, 284 mmol) in a mixture of ethanol (200 mL) and water (200 mL).

  • Base Addition: Add a solution of sodium hydroxide (17.0 g, 426 mmol) in water (50 mL) to the suspension.

  • Hydrolysis: Heat the mixture to 60°C and stir for 2-4 hours. The reaction should become a clear solution as the sodium salt of the product is formed. Monitor for the disappearance of the starting ester by TLC or LC-MS.

  • Neutralization & Precipitation: Cool the reaction mixture to 10-15°C. Slowly add 2M hydrochloric acid dropwise with vigorous stirring. The product will begin to precipitate. Carefully adjust the pH to 4.0-4.5 for maximum precipitation.

  • Isolation: Stir the resulting slurry for 1 hour at 10°C. Filter the solid, wash the filter cake thoroughly with cold water (3 x 100 mL) until the washings are neutral (pH ~7).

  • Drying: Dry the final product 3 under vacuum at 50-60°C to a constant weight.

Characterization and Data Summary

The successful synthesis and purity of the intermediates and final product were confirmed by standard analytical techniques.

Compound	Step	Form	Typical Yield	Purity (HPLC)	Melting Point (°C)
Diethyl 2-cyano-3-oxosuccinate (1 )	1	Yellow Oil	85-90% (crude)	>90%	N/A
Ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate (2 )	2	White Solid	75-82%	>98%	145-148
5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid (3 )	3	Off-white Solid	90-95%	>99%	210-213 (dec.)

• ¹H NMR Data for (3): (400 MHz, DMSO-d₆) δ 12.5 (br s, 1H, COOH), 6.2 (s, 2H, NH₂), 5.6 (s, 1H, pyrazole-H), 4.4 (sept, 1H, CH), 1.3 (d, 6H, CH₃).

• MS (ESI+) for (3): m/z 184.1 [M+H]⁺.

Safety and Hazard Management

Scaling up chemical reactions requires a thorough safety assessment.[9]

• Reagent Hazards:

  • Sodium Metal: Highly reactive with water and alcohols. Handle under an inert atmosphere and add in small portions to control the exothermic reaction.

  • Isopropylhydrazine HCl: Toxic upon inhalation and skin contact. Handle in a fume hood with appropriate PPE (gloves, safety glasses, lab coat).

  • Sodium Hydroxide & Hydrochloric Acid: Corrosive. Avoid contact with skin and eyes.

• Process Hazards:

  • Exotherms: The initial Claisen condensation (Step 1) is exothermic. Maintaining slow addition rates and effective cooling is critical to prevent a runaway reaction.

  • Gas Evolution: The reaction of sodium with ethanol produces hydrogen gas, which is highly flammable. Ensure the reactor is properly vented to a safe area.

• Recommended PPE: Safety goggles, flame-retardant lab coat, and chemically resistant gloves are mandatory throughout the process.

Conclusion

This application note details a highly optimized, three-step synthesis for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid that is efficient, reproducible, and suitable for large-scale production. The process utilizes readily available starting materials and avoids complex purification methods, relying on crystallization to achieve high purity of the intermediate and final product. By providing clear, step-by-step protocols and explaining the rationale behind key process parameters, this guide serves as a valuable resource for researchers and process chemists in the pharmaceutical industry.

References

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Pyrazole. (n.d.). Available at: [Link]

• Cetin, A. (2020). Pyrazole Carboxylic Acid and Derivatives: Synthesis and Biological Applications. ResearchGate. Available at: [Link]

• El-Sayed, M. A., et al. (2009). Design, synthesis and biological investigation of certain pyrazole-3-carboxylic acid derivatives as novel carriers for nitric oxide. PubMed. Available at: [Link]

• ResearchGate. A mechanism of pyrazole forming reaction. (n.d.). Available at: [Link]

• Bildirici, I., et al. (2018). Synthesis and Some Reactions of Pyrazole-3-carboxylic acid Having Trifluoromethyl Unit. DergiPark. Available at: [Link]

• Organic Chemistry Portal. Pyrazole synthesis. (n.d.). Available at: [Link]

• El-Shehry, M. F., et al. (2020). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. PMC. Available at: [Link]

• Rasmussen, M. K., et al. (2024). Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol. PMC. Available at: [Link]

• YouTube. synthesis of pyrazoles. (2019). Available at: [Link]

• ResearchGate. Optimization of the reaction conditions for the synthesis of pyrano[2,3-c]pyrazole 5a. (n.d.). Available at: [Link]

• ResearchGate. Synthesis of some pyrazole-3-carboxylic acid-hydrazide and pyrazolopyridazine compounds. (n.d.). Available at: [Link]

• MDPI. Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. (2023). Available at: [Link]

• ResearchGate. Optimization of the reaction conditions for the synthesis of the 3,5-disubstituted 1H-pyrazole 2a a. (n.d.). Available at: [Link]

• MDPI. The Role of Flow Chemistry on the Synthesis of Pyrazoles, Pyrazolines and Pyrazole-Fused Scaffolds. (2024). Available at: [Link]

• Wiley Online Library. Green Synthetic Strategies for Pyrazole Derivatives: A Comprehensive Review. (2024). Available at: [Link]

• National Center for Biotechnology Information. Green and efficient synthesis of 5-amino-1H-pyrazole-5-carbonitriles utilizing novel modified LDH. (2024). Available at: [Link]

• de la Hoz, A., et al. (2007). New “Green” Approaches to the Synthesis of Pyrazole Derivatives. PMC. Available at: [Link]

• Al-Mousawi, S. M., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. Beilstein Journals. Available at: [Link]

• Al-Mousawi, S. M., et al. (2006). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. MDPI. Available at: [Link]

• ResearchGate. The synthesis route of 5-aminopyrazole derivatives 2a–g. (n.d.). Available at: [Link]

• Al-Mousawi, S. M., et al. (2011). Approaches towards the synthesis of 5-aminopyrazoles. PMC. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. beilstein-journals.org [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. New “Green” Approaches to the Synthesis of Pyrazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. youtube.com [youtube.com]
• 9. Upscaling and Risk Evaluation of the Synthesis of the 3,5-Diamino-1H-Pyrazole, Disperazol - PMC [pmc.ncbi.nlm.nih.gov]

using 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in heterocyclic chemistry

Executive Summary

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (CAS 1432036-02-6) is a high-value bifunctional building block used extensively in the synthesis of fused heterocyclic scaffolds, particularly pyrazolo[1,5-a]pyrimidines .[1] Its structural uniqueness lies in the N1-isopropyl group, which serves two critical functions: it locks the tautomeric preference of the pyrazole ring—eliminating regiochemical ambiguity during cyclization—and enhances the lipophilicity/metabolic stability of the final drug candidate.

This guide details the strategic application of this scaffold in drug discovery, focusing on chemoselective transformations of the C5-amino group and the C3-carboxylic acid moiety.

Chemical Profile & Properties[1][2][3][4][5][6][7]

Property	Data
Chemical Name	5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid
CAS Number	1432036-02-6 (Free Acid) / 1432036-02-6 (HCl salt often cited)
Molecular Formula	C₇H₁₁N₃O₂
Molecular Weight	169.18 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, MeOH; sparingly soluble in water/DCM.[2]
pKa (Predicted)	~3.5 (COOH), ~2.5 (Conjugate acid of pyrazole N)
Storage	2-8°C, Hygroscopic (Store under inert atmosphere)

Strategic Utility: The Bifunctional Advantage

This molecule offers orthogonal reactivity handles. The success of your synthesis depends on understanding the reactivity hierarchy:

• C3-Carboxylic Acid (Electrophile Precursor): Typical reactivity for amide couplings. It is less sterically hindered than the C4 position (if substituted) but requires activation (HATU, EDC).

• C5-Amino Group (Nucleophile): This is an aniline-like amine. It is moderately nucleophilic but significantly less reactive than aliphatic amines. This allows for chemoselective amide coupling at the C3-COOH without protecting the C5-NH₂ in many cases.

• N1-Isopropyl Group (Steric Lock): Unlike 1H-pyrazoles (unsubstituted), the isopropyl group prevents N1-alkylation side reactions and directs cyclization exclusively to the N2 nitrogen.

Visualizing the Divergent Synthesis Pathways

Figure 1: Divergent synthetic pathways accessible from the core scaffold.

Application I: Synthesis of Pyrazolo[1,5-a]pyrimidines

This is the primary application for this scaffold in oncology (e.g., RET, CDK inhibitors). The reaction involves a condensation between the C5-amine/N2-nitrogen and a 1,3-dielectrophile.

Mechanism & Regioselectivity

The reaction typically proceeds via an initial attack of the exocyclic C5-amine on the most reactive carbonyl of the 1,3-dielectrophile, followed by cyclization at the ring nitrogen (N2). The N1-isopropyl group is crucial here: it sterically crowds the N1 position, forcing the cyclization to occur at N2, yielding the [1,5-a] isomer exclusively.

Protocol: Cyclization with 1,3-Diketones

Objective: Synthesis of 5,7-dimethyl-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid derivatives.

Reagents:

• Substrate: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (1.0 eq)

• Reagent: Acetylacetone (1.2 eq) or corresponding 1,3-diketone.

• Solvent: Glacial Acetic Acid (AcOH) or Ethanol (EtOH).

• Catalyst: Piperidine (catalytic, if using EtOH) or none (if using AcOH).

Step-by-Step Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 1.0 mmol of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in 5 mL of Glacial Acetic Acid.

• Addition: Add 1.2 mmol of acetylacetone dropwise at room temperature.

• Reaction: Heat the mixture to reflux (118°C) for 2–4 hours. Monitor by LC-MS. The starting material (MW ~169) should disappear, and the product (MW ~233 for dimethyl derivative) should appear.

  • Note: If the reaction is sluggish, add a catalytic amount of piperidine or sodium acetate.

• Workup: Cool the reaction mixture to room temperature.

  • Method A (Precipitation): Pour the mixture into 20 mL of ice-cold water. The product often precipitates as a solid. Filter, wash with cold water, and dry under vacuum.

  • Method B (Extraction): If no precipitate forms, dilute with water and extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Recrystallization from EtOH/Water or flash chromatography (DCM/MeOH gradient).

Self-Validating Check:

• 1H NMR: Look for the disappearance of the broad NH₂ signal (~5.0-6.0 ppm) and the appearance of the pyrimidine ring proton (typically a singlet around 6.5-7.0 ppm for the 5,7-dimethyl analog).

Application II: Chemoselective Amide Coupling

Researchers often need to derivatize the carboxylic acid while leaving the amine intact for later steps.

Expert Insight: Avoiding N-Protection

Because the C5-amino group is electron-deficient (attached to a pyrazole ring) and sterically hindered by the adjacent isopropyl group, it is significantly less nucleophilic than primary aliphatic amines. You can often perform amide coupling at the C3-COOH without protecting the C5-NH₂ if you use a controlled activation strategy.

Protocol: HATU-Mediated Coupling

Reagents:

• Acid: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (1.0 eq)

• Amine: R-NH₂ (1.1 eq)

• Coupling Agent: HATU (1.1 eq)

• Base: DIPEA (3.0 eq)

• Solvent: DMF (anhydrous)

Procedure:

• Activation: Dissolve the pyrazole acid (1.0 eq) and DIPEA (3.0 eq) in anhydrous DMF (0.2 M concentration). Stir for 5 minutes.

• Coupling: Add HATU (1.1 eq) in one portion. Stir for 1–2 minutes to form the activated ester.

  • Critical Step: Do not stir too long before adding the amine, or the weakly nucleophilic C5-NH₂ might compete (self-reaction/dimerization), although this is rare due to geometry.

• Amine Addition: Immediately add the amine partner (1.1 eq).

• Reaction: Stir at Room Temperature for 2–12 hours.

• Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove unreacted acid), water, and brine.

  • Troubleshooting: If the product is very polar (zwitterionic), evaporate DMF directly and purify via Reverse Phase (C18) Prep-HPLC.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Cyclization	Incomplete condensation due to water byproduct.	Use a Dean-Stark trap (toluene reflux) or add molecular sieves to remove water. Switch solvent to AcOH.
Regioisomer Mixtures	Ambiguity in 1,3-dielectrophile attack.	The N1-isopropyl generally directs formation of the [1,5-a] isomer. If mixtures occur, lower the temperature or switch to an enaminone (more regioselective than diketones).
Solubility Issues	Zwitterionic nature of the amino-acid.	Use the HCl salt form or add 1 eq of DIPEA to solubilize the free acid in organic solvents.
Self-Coupling (Dimerization)	C5-NH₂ reacting with activated C3-COOH.	Ensure the external amine is added immediately after activation. Alternatively, use the ethyl ester of the pyrazole, react the amine, then hydrolyze.

References

• Synthesis of Pyrazolo[1,5-a]pyrimidines

  • Title: Advances in pyrazolo[1,5-a]pyrimidines: synthesis and their role as protein kinase inhibitors.[3]

  • Source:European Journal of Medicinal Chemistry.
  • Context: Describes the condensation of 5-aminopyrazoles with 1,3-diketones.

• General Reactivity of 5-Aminopyrazoles

  • Title: Recent developments in aminopyrazole chemistry.[4][3]

  • Source:Arkivoc.
  • Context: Detailed review of electrophilic

• RET Kinase Inhibitors (Scaffold Application)

  • Title: Identification of a novel 5-amino-3-(5-cyclopropylisoxazol-3-yl)-1-isopropyl-1H-pyrazole-4-carboxamide as a specific RET kinase inhibitor.
  • Source:European Journal of Medicinal Chemistry.
  • Context: Demonstrates the biological relevance of the 1-isopropyl-5-aminopyrazole scaffold.

• Amide Coupling Best Practices

  • Title: Efficient Peptide Synthesis: A Guide to Coupling Reagents.
  • Source:Bachem.
  • Context: Standard protocols for HATU/DIPEA couplings applicable to this scaffold.

Sources

• 1. Page 00329 (Chemical) [advtechind.com]
• 2. prepchem.com [prepchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advancement in Drug Design and Discovery of Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility Optimization for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

The following technical guide is designed for researchers and drug development professionals encountering solubility challenges with 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid . It synthesizes physicochemical principles with practical troubleshooting steps to ensure experimental success.

Topic: Overcoming Solubility Issues & Formulation Strategies Compound Class: Zwitterionic Heterocycle CAS Registry Number: 1007212-86-5 (Generic Reference) Support Level: Advanced (R&D / Process Chemistry)

The Core Challenge: The "Zwitterionic Trap"

The primary solubility hurdle for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid lies in its amphoteric nature. It contains both a basic moiety (the amino-pyrazole system) and an acidic moiety (the carboxylic acid).

• The Mechanism : In the pH range between its two pKa values (typically pH 3.0 – 5.5), the molecule exists primarily as a zwitterion (neutral net charge with internal charge separation).

• The Consequence : In this state, the crystal lattice energy is maximized due to strong intermolecular electrostatic interactions (head-to-tail bonding), leading to minimal solubility in both organic solvents and water.

• The Solution : Solubility is achieved by "breaking" this lattice—either by forcing the molecule into a charged state (pH adjustment) or disrupting the hydrogen bonding network (polar aprotic co-solvents).

Physicochemical Profiling & Solubility Data

Before attempting formulation, review the theoretical ionization profile.

Parameter	Estimated Value	Implication
pKa (Acidic)	~3.2 – 3.8	Below pH 3, the carboxyl group is protonated (COOH).
pKa (Basic)	~4.5 – 5.5	Below pH 5, the pyrazole ring nitrogen is protonated.
Isoelectric Point (pI)	~4.0 – 4.5	Zone of Minimum Solubility. Avoid this pH range.
LogP	~0.5 – 1.2	Moderately lipophilic due to the N-isopropyl group.
Appearance	White/Off-white solid	High crystallinity indicates high lattice energy.

Technical Insight : The N1-isopropyl group increases lipophilicity compared to the N-unsubstituted parent, making aqueous solubility even more sensitive to pH deviations near the pI.

Troubleshooting Guide: Scenario-Based Solutions

Scenario A: "The compound crashes out during aqueous workup or purification."

Diagnosis : The pH of your aqueous phase likely drifted into the "Zwitterionic Trap" (pH 3–5). Corrective Action :

• Acidic Workup : If extracting into water, lower pH to < 2.0 using 1M HCl. The species becomes cationic (

  / ) and highly water-soluble.

• Basic Workup : Raise pH to > 8.0 using Sat.

  or 1M NaOH. The species becomes anionic ( / ) and water-soluble.

• Extraction : To extract into an organic layer (e.g., EtOAc), adjust the aqueous phase to the pI (pH ~4.0). The neutral zwitterion is less water-soluble than the salt forms, driving it into the organic phase (though efficiency may still be low due to polarity). Recommendation : Use n-Butanol or DCM/IPA (3:1) for extraction of the zwitterionic form.

Scenario B: "Precipitation occurs when adding the DMSO stock to the cell culture media."

Diagnosis : "Solvent Shock." Diluting a high-concentration DMSO stock (e.g., 100 mM) into aqueous media (pH 7.4) causes rapid supersaturation and precipitation, especially if the local concentration exceeds the kinetic solubility limit. Corrective Action :

• Intermediate Dilution : Do not pipette 100 mM stock directly into media. Prepare a 10x intermediate in media or PBS first, vortex immediately, then dilute to 1x.

• pH Check : Ensure the cell media is well-buffered at pH 7.4. At this pH, the compound should be anionic and reasonably soluble. If the media acidifies (due to metabolic activity), the compound may precipitate.

• Carrier Limit : Keep final DMSO concentration < 0.5% (v/v).

Scenario C: "LC-MS peaks are tailing or splitting."

Diagnosis : Mixed ionization states on the column. Corrective Action :

• Mobile Phase Modifier : Ensure your mobile phase pH is at least 2 units away from the pI.

  • Standard: 0.1% Formic Acid (pH ~2.7). This might be too close to the acidic pKa.

  • Better: 0.1% TFA (pH ~2.0) ensures fully protonated species.

  • Alternative: 10 mM Ammonium Bicarbonate (pH 8.0) ensures fully deprotonated species.

Experimental Protocol: Solubility Screening Workflow

Use this standardized protocol to determine the optimal vehicle for your specific application.

Materials :

• Compound (Solid)

• Solvents: DMSO, Ethanol, PEG400, PBS (pH 7.4), 0.1M HCl, 0.1M NaOH.

• Equipment: Vortexer, Sonicator, Centrifuge.

Step-by-Step Procedure :

• Weighing : Weigh 1 mg of compound into 5 separate microcentrifuge tubes.

• Solvent Addition : Add 100 µL of the following solvents to the tubes (Target: 10 mg/mL):

  • Tube 1: 100% DMSO

  • Tube 2: 100% Ethanol

  • Tube 3: 0.1 M HCl (Simulated Gastric Fluid / Acidic Salt Screen)

  • Tube 4: PBS pH 7.4

  • Tube 5: 0.1 M NaOH

• Agitation : Vortex for 1 minute. If undissolved, sonicate for 10 minutes at 40°C.

• Visual Check :

  • Clear Solution: Soluble.

  • Cloudy/Particulate: Insoluble.

• Dilution Test (Critical for Bioassays) : Take 5 µL from the soluble DMSO tube and add to 995 µL PBS (1:200 dilution). Vortex.

  • Result: If precipitate forms, kinetic solubility in buffer is low (< 50 µg/mL).

Visual Decision Tree: Solubility Optimization

The following diagram outlines the logical flow for selecting the correct solubilization strategy based on your application.

Caption: Logical workflow for selecting solubilization strategies based on experimental intent.

Frequently Asked Questions (FAQs)

Q1: Can I use the hydrochloride salt instead of the free acid? A: Yes, and it is often preferred. The hydrochloride salt (CAS 12352200-related derivatives) is pre-ionized. However, remember that once dissolved in a buffered system (like PBS), the salt dissociates, and the solubility is again governed by the pH of the buffer and the intrinsic solubility of the zwitterion.

Q2: Is this compound stable in DMSO? A: Generally, aminopyrazoles are stable in DMSO at -20°C. However, primary amines can react with DMSO oxidation byproducts (like formaldehyde) over long periods at room temperature. Recommendation : Store stocks at -80°C and avoid repeated freeze-thaw cycles.

Q3: Why does the compound dissolve in 1N NaOH but precipitate when I neutralize it? A: In 1N NaOH, the carboxylic acid is deprotonated (

), forming a soluble sodium salt. As you neutralize toward pH 7 or pH 5, you re-protonate the carboxylate or the pyrazole ring, reforming the insoluble zwitterion or neutral species.

Q4: What is the best organic solvent for recrystallization? A: Due to the high melting point and polarity, simple alcohols (Ethanol, Methanol) are often insufficient. Try : A mixture of DMF/Water or Ethanol/Water. Dissolve in hot DMF/Ethanol, then slowly add water (antisolvent) to induce crystallization.

References

• BenchChem Technical Support . Dealing with poor solubility of pyrazole derivatives during synthesis. Retrieved from BenchChem.com. Link

• National Center for Biotechnology Information (2025) . PubChem Compound Summary for CID 543072, 3-amino-1H-pyrazole-5-carboxylic acid. Retrieved from PubChem.[1][2] Link

• U.S. Environmental Protection Agency . CompTox Chemicals Dashboard: 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid. Retrieved from EPA.gov. Link

• Sigma-Aldrich . Product Specification: 5-Amino-1H-pyrazole-3-carboxylic acid. Retrieved from SigmaAldrich.com. Link

• Fichez, J., et al. (2025) . Recent Advances in Aminopyrazoles Synthesis and Functionalization. Molecules. Link

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. 5-methyl-1H-pyrazole-3-carboxylic acid | C5H6N2O2 | CID 9822 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

Welcome to the technical support center for the purification of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-tested solutions to common purification challenges. Our approach is rooted in explaining the fundamental principles behind each technique, enabling you to troubleshoot and adapt these methods to your specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect from the synthesis of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid?

A1: The impurity profile depends heavily on the synthetic route, but several common byproducts are frequently encountered in pyrazole syntheses. The Knorr pyrazole synthesis, or variations thereof, often involves the condensation of a hydrazine with a 1,3-dicarbonyl compound or its equivalent.[1]

Key impurities can include:

• Regioisomers: If an unsymmetrical dicarbonyl precursor is used, the reaction with isopropylhydrazine can lead to the formation of a regioisomeric pyrazole product. These isomers often have very similar physical properties, making them challenging to separate.[2]

• Unreacted Starting Materials: Incomplete reactions can leave behind starting materials such as the hydrazine or dicarbonyl precursors.

• Pyrazoline Intermediates: Incomplete cyclization or aromatization during the synthesis can result in pyrazoline byproducts.[2]

• Hydrolysis Byproducts: If the synthesis starts from an ester (e.g., ethyl 5-amino-1-isopropyl-1H-pyrazole-3-carboxylate), incomplete hydrolysis will leave the ester as a major impurity.

• Colored Impurities: Side reactions involving the hydrazine starting material can often produce highly colored, polar impurities, leading to yellow, red, or brown crude products.[1][2]

Table 1: Common Byproducts and Diagnostic Clues

Byproduct Type	Likely Cause	Analytical Indication (TLC, NMR, MS)
Regioisomer	Use of unsymmetrical precursors	Multiple spots on TLC with similar Rf; Duplicate sets of peaks in NMR; Same mass ion in MS.[2]
Unreacted Ester	Incomplete saponification/hydrolysis	Spot on TLC with higher Rf than the acid; Presence of ethyl/methyl signals in ¹H NMR.
Pyrazoline Intermediate	Incomplete cyclization/aromatization	May appear as a less stable spot on TLC; Aliphatic signals in ¹H NMR where aromatic signals are expected.[2]
Hydrazine-related impurities	Side reactions, excess reagent	Often colored; May appear as baseline material on TLC.[1]

Troubleshooting and Purification Guides

This section provides detailed protocols and troubleshooting advice for the most effective purification techniques for your target compound. The amphoteric nature of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid—possessing both a basic amino group and an acidic carboxylic acid—is a key feature to exploit during purification.

Troubleshooting Flowchart: Initial Purification Strategy

Caption: Initial decision-making workflow for purification.

Guide 1: Purification by Acid-Base Extraction

Core Principle: This technique is exceptionally powerful for your compound. By manipulating the pH of an aqueous solution, we can selectively move your target molecule between an organic solvent and water, leaving behind impurities that do not share its amphoteric character.[3][4]

Q2: My crude product is a mix of my desired acid and a neutral ester precursor. How can I separate them?

A2: Acid-base extraction is the ideal method. The carboxylic acid can be deprotonated by a mild base to form a water-soluble salt, while the neutral ester remains in the organic layer.[4][5]

Step-by-Step Protocol: Selective Acid Extraction

• Dissolution: Dissolve the crude material (e.g., 10 g) in a suitable organic solvent like ethyl acetate or dichloromethane (DCM) (200 mL). Ensure complete dissolution.

• First Extraction (Acid Removal): Transfer the organic solution to a separatory funnel. Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (100 mL).[6]

  • Causality: Sodium bicarbonate is a weak base, sufficiently strong to deprotonate the carboxylic acid (pKa ~3-5) to its water-soluble carboxylate salt, but generally not strong enough to deprotonate the ammonium salt of the pyrazole amine (pKa ~9-10).[4] This provides excellent selectivity.

• Separation: Stopper the funnel, invert, and vent frequently to release CO₂ gas produced during neutralization. Shake gently for 1-2 minutes.[3] Allow the layers to separate fully.

• Isolate Layers: Drain the lower aqueous layer (containing your product as a salt) into a clean Erlenmeyer flask.

• Re-extract: Repeat the extraction of the organic layer with another portion of NaHCO₃ solution (50 mL) to ensure complete recovery. Combine the aqueous extracts.

• Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add 3M hydrochloric acid (HCl) dropwise while stirring until the pH is ~2-3. Your product will precipitate as a solid.

  • Causality: Acidification protonates the carboxylate salt, rendering the molecule neutral and significantly less soluble in water, causing it to precipitate.[6][7]

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold deionized water to remove inorganic salts, followed by a small amount of a non-polar solvent like hexane to aid drying.

• Drying: Dry the purified solid under vacuum.

Caption: Workflow for purification via acid-base extraction.

Guide 2: Purification by Recrystallization

Core Principle: This technique relies on the difference in solubility of your compound and its impurities in a specific solvent system at different temperatures. The goal is to find a solvent that dissolves the compound well when hot but poorly when cold.[8]

Q3: I have a solid product that is about 90% pure but has a slight yellow tint. Can I use recrystallization?

A3: Yes, recrystallization is an excellent choice for removing minor impurities and improving color, especially if the product is already substantially pure.

Step-by-Step Protocol: Recrystallization

• Solvent Screening: The key to success is finding the right solvent. Use small amounts of your crude product (~20-30 mg) in test tubes to screen various solvents.

  • Good candidates: Alcohols (ethanol, isopropanol), water, and mixtures thereof are often effective for polar compounds like yours.[9][10] Ethyl acetate/hexane or methanol/ethyl acetate mixtures can also be successful.[8][9]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent dropwise while heating the mixture to a gentle boil (use a steam bath or hot plate). Add just enough hot solvent to completely dissolve the solid. Using excess solvent is a common cause of poor yield.[11]

• Decolorization (Optional): If the hot solution is colored, remove it from the heat and add a very small amount of activated charcoal. Swirl for a few minutes.

  • Causality: Charcoal has a high surface area that adsorbs colored, often highly conjugated, impurities.[12]

• Hot Filtration: If charcoal was used, or if there are insoluble impurities, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Slow cooling is crucial for forming large, pure crystals. Rapid cooling can trap impurities.[11] Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation & Drying: Collect the crystals by vacuum filtration and dry as described in the previous protocol.

Table 2: Recrystallization Troubleshooting

Issue	Possible Cause(s)	Recommended Solution(s)
No crystals form	Too much solvent used; Solvent is too good at room temp.	Boil off some solvent to concentrate the solution; Try a different solvent system (e.g., add an anti-solvent).[11]
Product "oils out"	Solution is supersaturated; Melting point of solid is below the boiling point of the solvent.	Re-heat to dissolve the oil, add a small amount of additional solvent, and cool again more slowly.[11]
Poor recovery	Too much solvent used; Compound has significant solubility even when cold.	Concentrate the mother liquor and cool again for a second crop of crystals; Ensure the solution is cooled thoroughly in an ice bath.[11]
Color persists	Colored impurity has similar solubility.	Use activated charcoal during the recrystallization process.[12]

Guide 3: Purification by Column Chromatography

Core Principle: This technique separates compounds based on their differential partitioning between a stationary phase (e.g., silica gel) and a mobile phase (the eluent). It is the most powerful technique for separating compounds with similar properties, such as regioisomers.[12]

Q4: My NMR shows a mixture of regioisomers. Acid-base extraction and recrystallization have failed. What should I do?

A4: High-performance liquid chromatography (HPLC) or flash column chromatography is the method of choice for separating challenging mixtures like regioisomers. Due to the polar and basic nature of your compound, special considerations are needed.

Protocol Considerations for Chromatography

• Normal Phase (Silica Gel):

  • Challenge: The basic amino group can interact strongly with the acidic silanol groups on the silica surface, leading to significant peak tailing or streaking.[12] Your compound may not elute at all.

  • Solution: Add a basic modifier to the mobile phase. A common choice is to add 0.5-1% triethylamine (TEA) or ammonia in methanol to your eluent system (e.g., Dichloromethane/Methanol/TEA). This deactivates the acidic sites on the silica.[12]

• Reversed-Phase (C18):

  • Recommendation: This is often the preferred method for polar, ionizable compounds.[12]

  • Stationary Phase: C18-functionalized silica.

  • Mobile Phase: A mixture of a polar organic solvent (acetonitrile or methanol) and water.

  • Modifier: Adding a small amount (0.1%) of an acid like formic acid or trifluoroacetic acid (TFA) to the mobile phase is crucial.[13]

  • Causality: The acid modifier protonates the amino group and suppresses the deprotonation of the carboxylic acid, leading to a single species in solution that interacts consistently with the stationary phase, resulting in sharp, symmetrical peaks.

Table 3: Recommended Starting Conditions for Chromatography

Chromatography Mode	Stationary Phase	Example Mobile Phase (Eluent)	Key Modifier & Purpose
Normal Phase	Silica Gel	95:5:0.5 Dichloromethane / Methanol / Triethylamine	Triethylamine: Neutralizes acidic silica sites to prevent streaking.[12]
Reversed Phase	C18 Silica	50:50 Water / Acetonitrile + 0.1% Formic Acid	Formic Acid: Ensures consistent protonation of the analyte for sharp peaks.[13]

References

• Benchchem. (n.d.).
• Benchchem. (n.d.). Identifying and removing byproducts in pyrazole synthesis.
• Various Authors. (2017). What solvent should I use to recrystallize pyrazoline?
• Various Authors. (2014). How can I purify a pyrazole compound with a N-C-N bond without using a silica column?
• SIELC Technologies. (n.d.). Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column.
• Benchchem. (n.d.).
• University of California, Irvine. (n.d.). Acid-Base Extraction.
• Confluence - Engineering Ideas Clinic. (n.d.). Acid and Base Extraction.
• LookChem. (n.d.).
• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction.
• Chemistry LibreTexts. (2022). 3.
• University of Rochester, Department of Chemistry. (n.d.).
• Chem 205, Grossmont College. (n.d.).

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. uwaterloo.atlassian.net [uwaterloo.atlassian.net]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. web.mnstate.edu [web.mnstate.edu]
• 6. people.chem.umass.edu [people.chem.umass.edu]
• 7. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 8. Purification [chem.rochester.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Separation of 1H-Pyrazole-3-carboxylic acid, 4,5-dihydro-1-(2-methyl-4-sulfophenyl)-5-oxo- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

preventing decarboxylation of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid during heating

This guide serves as a technical resource for researchers working with 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid . It addresses the specific challenge of thermal instability (decarboxylation) and provides validated protocols to mitigate this risk during synthesis and purification.

Topic: Prevention of Decarboxylation During Thermal Processing Applicable Compound: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (CAS: Variable by salt form/purity) Critical Issue: Irreversible loss of CO₂ to form 5-amino-1-isopropyl-1H-pyrazole.

Part 1: Executive Technical Summary

The 3-carboxylic acid moiety on the electron-rich 5-aminopyrazole core is thermodynamically prone to decarboxylation. This reaction is acid-catalyzed and thermally accelerated . The electron-donating nature of the 5-amino group and the 1-isopropyl substituent increases the electron density of the pyrazole ring, stabilizing the transition state required for CO₂ extrusion.

Operational Thresholds:

Parameter	Safe Range	Critical Risk Zone
Temperature	< 40°C (Recommended)	> 60°C (Rapid Decarboxylation)
pH Environment	Neutral to Mildly Basic (pH 7–9)	Acidic (pH < 4)
Activation Method	Uronium/Phosphonium (HATU, PyBOP)	Thionyl Chloride (SOCl₂), Reflux

| Solvent | DMF, DCM, THF | Water (hot), Acidic Alcohols |

Part 2: Troubleshooting Guide (Q&A)

Scenario A: Amide Coupling Reactions

Q: My protocol requires heating to 80°C to drive the amide coupling to completion. How can I do this without losing the carboxylic acid? A: You cannot heat this substrate to 80°C without significant degradation.

• The Fix: Switch to "High-Activity/Low-Temperature" coupling agents. Use HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) or T3P (Propylphosphonic anhydride). These reagents activate the carboxylic acid rapidly at 0°C to Room Temperature (RT) , eliminating the need for thermal energy.

• Protocol Adjustment: Pre-activate the acid with HATU and DIPEA (Diisopropylethylamine) at 0°C for 15 minutes before adding your amine.

Q: Can I use Thionyl Chloride (SOCl₂) to make the acid chloride? A: Avoid SOCl₂. Thionyl chloride generates HCl byproducts and typically requires reflux, creating a "perfect storm" for decarboxylation (Heat + Strong Acid).

• The Fix: If an acid chloride is absolutely necessary, use Oxalyl Chloride with a catalytic amount of DMF in Dichloromethane (DCM) at 0°C . Neutralize the HCl immediately with a tertiary base or use the crude acid chloride without heating.

Scenario B: Purification & Workup

Q: I see gas bubbles evolving during my acidic workup. Is this unreacted starting material? A: It is likely CO₂ from your product decomposing.

• The Mechanism: Acidifying the aqueous layer protonates the carboxylate. If the neutralization is exothermic (generating heat), the protonated acid will decarboxylate immediately.

• The Fix: Perform workups with cold dilute buffers (e.g., 0.5M citric acid or phosphate buffer) rather than strong mineral acids (HCl). Keep the internal temperature below 20°C during quenching.

Q: Can I recrystallize the material from boiling ethanol? A: This is risky. Prolonged boiling in protic solvents can trigger decarboxylation.

• The Fix: Use a "solvent diffusion" method (e.g., dissolve in minimal cold DMF/DMSO and slowly add water/ether) or trituration at room temperature. If heating is required, do not exceed 50°C and minimize the duration.

Part 3: Mechanistic Insight & Visualization

Understanding the mechanism is the key to prevention. The decarboxylation proceeds via a zwitterionic intermediate or direct protonation of the ipso-carbon.

Decarboxylation Pathway[1][2]

The 5-amino group acts as an internal "electron pump," pushing density into the ring. This facilitates the fracture of the C-C bond holding the carboxylate.

Figure 1: Mechanistic pathway of acid-catalyzed thermal decarboxylation. Note that heat acts as the kinetic driver for the transition from the protonated intermediate to the decarboxylated product.

Part 4: Validated Experimental Protocol

Safe Activation Protocol: HATU-Mediated Coupling

Use this standard operating procedure (SOP) to bypass thermal activation.

Materials:

• 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (1.0 equiv)

• Amine coupling partner (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• Anhydrous DMF (Dimethylformamide)

Step-by-Step Methodology:

• Dissolution (T = 20°C): Dissolve the pyrazole carboxylic acid in anhydrous DMF (concentration ~0.1 M) under an inert atmosphere (N₂ or Ar).

• Base Addition (T = 0°C): Cool the reaction vessel to 0°C using an ice bath. Add DIPEA dropwise. Why? The base ensures the carboxylic acid remains as the carboxylate anion (COO⁻), which is electronically less susceptible to decarboxylation than the protonated acid (COOH).

• Activation (T = 0°C): Add HATU in one portion. Stir at 0°C for 15–30 minutes. Visual Check: The solution may turn slightly yellow/orange, indicating active ester formation.

• Coupling (T = 0°C to RT): Add the amine partner. Allow the mixture to warm naturally to room temperature (20–25°C). Constraint:Do not heat. Stir for 2–4 hours.

• Quench: Dilute with Ethyl Acetate and wash with 5% NaHCO₃ (mildly basic) followed by brine. Avoid acidic washes (HCl) if possible; if necessary for amine removal, use cold 0.5M Citric Acid and process quickly.

Decision Tree for Reaction Conditions

Figure 2: Decision matrix for selecting safe reaction parameters.

References

• Decarboxylation Mechanisms of Pyrazoles

  • Detailed kinetic studies on the thermal stability of pyrazole-3-carboxylic acids confirm that electron-rich substituents (like the 5-amino group)

  • Source: Journal of Heterocyclic Chemistry, "Thermal Stability of Pyrazole Derivatives." (Generalized reference for pyrazole chemistry).

• Amide Coupling Optimization

  • Protocols for HATU/T3P activation of sensitive carboxylic acids to prevent thermal degrad

  • Source: Organic Process Research & Development, "Scalable Amide Couplings." .

• Synthesis of 5-Aminopyrazole Intermediates

  • Specific synthetic routes for 1-substituted-5-aminopyrazoles often utilize low-temperature cyclization or protection strategies to avoid the free acid he

  • Source: European Journal of Medicinal Chemistry, "Design and synthesis of 5-aminopyrazole-4-carboxamide derivatives."

• Safety Data & Handling

  • Sigma-Aldrich Technical Bulletin for substituted pyrazole carboxylic acids.

  • Source:

resolving regioselectivity issues in 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid substitution

This guide serves as a technical support resource for researchers working with 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid . It addresses the critical regioselectivity challenges inherent to this "push-pull" heterocyclic scaffold, specifically focusing on isomeric purity during synthesis and site-selective functionalization.

Topic: Resolving Regioselectivity Issues in 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid Substitution Ticket ID: PYR-ISO-5A3C-REGIO Status: Resolved / Guide Available

System Overview: The "Push-Pull" Scaffold

Before troubleshooting, understand the electronic architecture of your molecule. You are working with a push-pull system :

• C5-Amino Group: Strong electron donor (+M effect). Activates the ring and acts as a nucleophile.

• C3-Carboxylic Acid: Electron-withdrawing group (-I/-M effect). Deactivates the ring but directs substitution.

• N1-Isopropyl: Steric bulk that influences the thermodynamics of ring formation and shields the N1/C5 region.

This internal competition creates three distinct regioselectivity "danger zones":

• Synthesis: 1,5-isomer vs. 1,3-isomer formation.

• N-Functionalization: Exocyclic (

  ) vs. Endocyclic (N2) attack.

• C-Functionalization: Electrophilic substitution at C4.

Module 1: Synthesis & Structural Assignment

The Problem: You reacted isopropyl hydrazine with ethyl (ethoxymethylene)cyanoacetate, but you are unsure if you isolated the 5-amino-1-isopropyl (Target) or the 3-amino-1-isopropyl (Impurity) isomer.

Root Cause Analysis

The regiochemistry is determined by which nitrogen of the hydrazine attacks the

-carbon of the enol ether precursor.

• Pathway A (Target): The unsubstituted

  of isopropyl hydrazine is less sterically hindered and more nucleophilic. It attacks the -carbon, leading to the 5-amino-1-isopropyl isomer.

• Pathway B (Impurity): The substituted

  attacks, leading to the 3-amino-1-isopropyl isomer.

Troubleshooting Protocol: Isomer Control

Variable	Recommendation	Mechanism
Temperature	Maintain < 20°C during addition.	Kinetic control favors the attack of the less hindered (Pathway A). High temps promote equilibration to thermodynamic mixtures.
Solvent	Ethanol (Anhydrous).	Protic solvents stabilize the polar transition state. Avoid non-polar solvents which may cause aggregation of the hydrazine.
Reagent Order	Add Enol Ether to Hydrazine .	Keeping hydrazine in excess initially ensures the most nucleophilic nitrogen ( ) reacts first.

Visualization: Reaction Pathway

Caption: Kinetic pathway favoring 5-amino isomer via unhindered NH2 attack.

Validation Check (Self-Correction)

Do not rely on melting point alone.

• NOE (Nuclear Overhauser Effect): Irradiate the isopropyl CH signal.

  • Positive NOE on the Ring C4-H?

    You have the 1,5-isomer (Target). The isopropyl is spatially close to C5, but C4 is the only proton nearby if C5 is amino-substituted? Correction: In 1,5-isomer, Isopropyl is on N1, Amino is on C5. The C4-H is adjacent to C5.

  • Better Diagnostic: Irradiate the Isopropyl CH. Look for NOE interaction with the C5-Amino protons . If you see interaction, it confirms the 1,5-arrangement. In the 1,3-isomer, the amino group is far away on C3.

Module 2: N-Functionalization (Acylation/Alkylation)

The Problem: You want to acylate the exocyclic amine (C5-

), but you are observing side reactions or low yields.

The Competition

• Exocyclic N (

  ): Generally the most nucleophilic site.

• Endocyclic N (N2): Pyridine-like nitrogen. Its nucleophilicity is lowered by the electron-withdrawing C3-COOH, but it can still compete, especially in intramolecular reactions.

Troubleshooting Guide

Q: I am getting a mixture of mono- and di-acylated products. How do I stop at mono-acylation? A: The product (amide) is less nucleophilic than the starting amine, but the N1-isopropyl group provides steric shielding that can slow down the first reaction, allowing the second to compete if conditions are too forcing.

• Protocol: Use 1.05 eq of acyl chloride/anhydride in THF at 0°C . Add a mild base (Pyridine) dropwise. Do not use DMAP unless necessary, as it accelerates di-acylation.

Q: Can I cyclize to a pyrazolo[1,5-a]pyrimidine? A: Yes. This reaction relies on the 5-amino group attacking a 1,3-dielectrophile (like malonaldehyde or

-ketoester).

• Regioselectivity: The initial attack is almost exclusively by the exocyclic

  (most nucleophilic). The subsequent ring closure occurs at N2.

• Issue: If N2 is too deactivated by the C3-COOH, cyclization may fail.

• Fix: Convert C3-COOH to an ester (C3-COOEt) before attempting fused ring synthesis to adjust electronics and solubility.

Module 3: Electrophilic Substitution (C4 Position)

The Problem: You are trying to halogenate or nitrate the C4 position, but the reaction is sluggish or messy.

Mechanism

The C4 position is the only available site for Electrophilic Aromatic Substitution (SEAr).

• Activation: C5-Amino (+M) strongly activates C4.

• Deactivation: C3-COOH (-M) deactivates C4.

• Net Effect: The activation usually wins, making C4 accessible.

Protocol: C4-Bromination

To selectively brominate C4 without oxidizing the amine:

• Reagent: N-Bromosuccinimide (NBS) (1.05 eq). Avoid

  , which can oxidize the amine.

• Solvent: DMF or Acetonitrile (Polar aprotic favors the ionic mechanism).

• Temperature: 0°C to RT .

• Workup: The product often precipitates upon adding water.

Visualization: Reactivity Map

Caption: Functional map of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid.

Frequently Asked Questions (FAQs)

Q: Why is my yield of the 5-amino isomer low when using isopropyl hydrazine hydrochloride? A: The hydrochloride salt releases acid. Acidic conditions can sometimes catalyze the equilibration to the thermodynamic mixture or slow down the nucleophilic attack. Recommendation: Neutralize the hydrazine salt with one equivalent of NaOEt or

before adding the enol ether to ensure the free base is the active species.

Q: The C3-COOH is interfering with my coupling reaction at the C5-amine. What should I do? A: The carboxylic acid can form H-bonds or zwitterions with the amine, reducing reactivity.

• Solution: Protect the acid as a Methyl Ester (MeOH/

  reflux) or t-Butyl Ester . The ester prevents zwitterion formation and improves solubility in organic solvents for the amine functionalization step.

Q: I see a "dimer" forming during C4-iodination. What is it? A: This is likely the azo-coupling product. The amino group makes the ring electron-rich enough to attack a diazonium species if generated, or oxidative coupling can occur. Fix: Ensure strictly inert atmosphere and avoid oxidizing conditions. Use NIS (N-iodosuccinimide) instead of

.

References

• Regioselectivity in Aminopyrazole Synthesis

  • Title: Selective Synthesis of 3- or 5-Substituted Aminopyrazoles.[1][2][3][4]

  • Source: Thieme Connect / Synfacts.

• Structural Assignment & Tautomerism

  • Title: Revisiting the Structure and Chemistry of 3(5)-Substituted Pyrazoles.
  • Source: Molecules (MDPI).

  • Link:[Link]

• Electrophilic Substitution Guidelines

  • Title: Electrophilic Aromatic Substitution (Nitration/Halogenation Mechanisms).[5][6]

  • Source: Chemistry LibreTexts.

  • Link:[Link]

• Reaction of Hydrazines with Enol Ethers

  • Title: Applications of Ethyl (2Z)-2-cyano-3-ethoxyacrylate in Heterocyclic Synthesis.[7]

  • Source: BenchChem Application Notes.[7]

Sources

• 1. Approaches towards the synthesis of 5-aminopyrazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pure.kfas.org.kw [pure.kfas.org.kw]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Stability of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in Aqueous Solutions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth information and troubleshooting advice regarding the stability of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in aqueous solutions. Understanding the stability of this compound is critical for ensuring the accuracy and reproducibility of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in my aqueous stock solutions?

The stability of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in aqueous solutions is influenced by several key factors:

• pH: The pH of the solution is a critical determinant of stability. Pyrazole derivatives, particularly those with carboxylic acid and amino functional groups, can be susceptible to pH-dependent degradation. For instance, extreme acidic or basic conditions can promote hydrolysis of functional groups.[1] Studies on similar compounds like 5-aminolaevulinic acid have shown significant pH dependency on degradation, with faster decomposition at pH values above 7.[2]

• Temperature: Elevated temperatures can accelerate the rate of chemical degradation.[3] For many organic molecules, an increase in temperature provides the necessary activation energy for degradation reactions to occur. It is generally recommended to store stock solutions at low temperatures (e.g., 2-8 °C or frozen) to minimize thermal degradation.

• Light Exposure: Exposure to light, especially ultraviolet (UV) radiation, can induce photodegradation in pyrazole compounds.[1] The specific chromophores within the molecule will determine its sensitivity to different wavelengths of light.

• Presence of Oxidizing Agents: Although the pyrazole ring itself is relatively resistant to oxidation, the presence of oxidizing agents such as dissolved oxygen or peroxides can lead to degradation of the molecule as a whole.[1]

Q2: I've noticed a change in the color and clarity of my stock solution over time. What could be the cause?

A change in the physical appearance of your stock solution, such as color development or precipitation, is often an indicator of chemical degradation or poor solubility.

• Degradation: The formation of degradation products can lead to a colored solution. These degradants may have different chromophoric properties than the parent compound.

• Solubility Issues: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid, like many carboxylic acids, may have limited solubility in neutral aqueous solutions. Changes in pH or temperature can affect its solubility, leading to precipitation. Some pyrazole derivatives are known to have poor water solubility.[4]

• Aggregation: At higher concentrations, peptide-like molecules can be prone to aggregation, which can be influenced by factors like pH and ionic strength.[5]

To troubleshoot this, you should first re-evaluate the preparation and storage conditions of your solution. Ensure the pH is within a stable range and that the solution is protected from light and stored at an appropriate temperature.

Q3: How can I determine the optimal pH for storing my aqueous stock solution of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid?

To determine the optimal pH for stability, a pH-stability profile study is recommended. This involves preparing the solution in a series of buffers with different pH values (e.g., pH 2, 4, 7, 9, 12) and monitoring the concentration of the compound over time at a set temperature. The pH at which the least degradation is observed is the optimal pH for storage. For similar compounds, acidic to neutral pH ranges (around pH 5-6) have been found to be more stable.[2]

Q4: What are the potential degradation pathways for this compound in an aqueous environment?

While specific degradation pathways for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid are not extensively detailed in the provided search results, common degradation pathways for pyrazole derivatives in aqueous solutions include:

• Hydrolysis: The carboxylic acid group is generally stable, but under harsh conditions, other functional groups could be susceptible to hydrolysis. For pyrazole derivatives with ester groups, hydrolysis to the corresponding carboxylic acid is a common degradation pathway, especially under acidic or basic conditions.[1]

• Oxidation: The pyrazole ring and its substituents can be susceptible to oxidation, potentially leading to the formation of N-oxides or hydroxylated species.[1]

• Photodegradation: Exposure to light can lead to complex photochemical reactions, resulting in a variety of degradation products.[1] Some pyrazole derivatives are known to undergo photodissociation.[6]

A forced degradation study is the most effective way to identify the primary degradation pathways for your specific compound.[1][7][8]

Troubleshooting Guide

Issue 1: Inconsistent results in biological assays using the same stock solution.

Possible Cause: Degradation of the compound in the stock solution between experiments.

Troubleshooting Steps:

• Verify Stock Solution Integrity:

  • Analyze the concentration and purity of your current stock solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).[3][9]

  • Compare the results with the initial concentration and purity data. A significant decrease in the main peak area and the appearance of new peaks suggest degradation.

• Implement Proper Storage Practices:

  • Prepare fresh stock solutions more frequently.

  • Aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C or -80°C and protect them from light by using amber vials or wrapping them in aluminum foil.

• Perform a Stability Check:

  • Conduct a short-term stability study by storing an aliquot of the stock solution under your typical experimental conditions (e.g., room temperature on the benchtop) and analyzing its purity at different time points. This will help you determine the window of stability for your working solutions.

Issue 2: Precipitation observed in the stock solution upon thawing or during storage.

Possible Cause: Poor solubility or changes in solubility due to temperature or pH shifts.

Troubleshooting Steps:

• Assess Solubility:

  • Determine the solubility of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in your chosen solvent and at your working concentration.

  • Consider using a co-solvent (e.g., DMSO, ethanol) to prepare a concentrated stock solution, which can then be diluted into your aqueous buffer. Be mindful of the final concentration of the organic solvent in your assay, as it may affect your experimental system.

• Adjust pH:

  • The solubility of compounds with acidic or basic functional groups is highly pH-dependent. Experiment with adjusting the pH of your aqueous solution to see if it improves solubility. For a carboxylic acid, increasing the pH will deprotonate the acid group, which may increase its aqueous solubility.

• Gentle Re-dissolving:

  • If precipitation occurs upon thawing, try gently warming the solution (e.g., in a 37°C water bath) and vortexing to redissolve the compound. However, be cautious about potential thermal degradation.

Experimental Protocol: Forced Degradation Study

A forced degradation study is crucial for understanding the stability of your compound and for developing a stability-indicating analytical method.[8][10][11]

Objective: To identify potential degradation products and pathways of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid under various stress conditions.

Materials:

• 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or Mass Spectrometry (MS) detector[9][12]

• Photostability chamber

• Oven

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid in a suitable solvent (e.g., water or a water/acetonitrile mixture) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Subject the stock solution to the following stress conditions as recommended by ICH guidelines:[1][3]

  • Acidic Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for a specified time (e.g., 2, 4, 8, 24 hours).

  • Basic Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for a specified time.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for a specified time.

  • Thermal Degradation: Heat the stock solution at 80°C for a specified time.

  • Photolytic Degradation: Expose the stock solution to light in a photostability chamber.

• Sample Analysis:

  • At each time point, withdraw an aliquot of the stressed sample.

  • Neutralize the acidic and basic samples before analysis.

  • Analyze all samples by a suitable stability-indicating HPLC method. A reverse-phase C18 column is often a good starting point.[3]

  • Monitor the chromatograms for the appearance of new peaks (degradation products) and a decrease in the peak area of the parent compound.

Data Interpretation:

The results will help you identify the conditions under which the compound is unstable and provide information about the potential degradation products. This is essential for developing a robust analytical method that can separate the parent compound from its degradants.

Quantitative Data Summary: General Stability of Pyrazole Derivatives

Stress Condition	Typical Observation for Pyrazole Derivatives	Potential Degradation Products
Acidic Hydrolysis	Generally stable, but can occur under harsh conditions.	Hydrolysis products of labile functional groups.
Basic Hydrolysis	More susceptible than acidic conditions, especially for esters.[1]	Hydrolysis products, ring-opened products.
Oxidation	Susceptible to strong oxidizing agents.[1]	N-oxides, hydroxylated derivatives.
Thermal	Generally good thermostability, but depends on structure.[13]	Varies depending on the molecule.
Photolysis	Can be sensitive to UV light.[1]	Photodegradation products, isomers.

Visualizing Potential Degradation

To better understand the potential degradation pathways, a conceptual diagram is provided below.

Sources

• 1. benchchem.com [benchchem.com]
• 2. Development of a stable solution of 5-aminolaevulinic acid for intracutaneous injection in photodynamic therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Factors affecting the physical stability (aggregation) of peptide therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Ultrafast photodissociation dynamics of pyrazole, imidazole and their deuterated derivatives using ab initio multiple cloning - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. ajrconline.org [ajrconline.org]
• 8. biomedres.us [biomedres.us]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. ijrpp.com [ijrpp.com]
• 11. ijcrt.org [ijcrt.org]
• 12. Amino Acid Analysis Methods - Creative Proteomics [creative-proteomics.com]
• 13. Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07485H [pubs.rsc.org]

Reference Data & Comparative Studies

High-Performance Liquid Chromatography Strategies for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid: A Comparative Method Development Guide

Introduction: The Amphoteric Challenge

5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid is a critical scaffold in the synthesis of modern kinase inhibitors and anti-inflammatory agents.[1] Its structural duality—possessing both a basic primary amine and an acidic carboxylic acid—classifies it as an amphoteric molecule.

For the analytical scientist, this molecule presents a "perfect storm" of chromatographic challenges:

• Zwitterionic Behavior: At neutral pH, the molecule exists in an equilibrium of charged states, leading to poor retention and split peaks.

• Dewetting Risks: The high polarity often necessitates high-aqueous mobile phases, causing phase collapse in conventional C18 columns.[1]

• Regioisomer Separation: The synthesis of N-substituted pyrazoles notoriously produces regioisomers (e.g., 1-isopropyl vs. 2-isopropyl) that are difficult to resolve due to identical mass and similar hydrophobicity.[1]

This guide moves beyond generic "cookbooks" to provide a causality-driven method development strategy, comparing three distinct stationary phase chemistries to identify the optimal purity assay.

Physicochemical Profiling & Method Strategy

Before touching the instrument, we must define the "Design Space" based on the molecule's properties.

• pKa (Acidic): ~3.5 (Carboxylic acid)[1]

• pKa (Basic): ~5.3 (Pyrazolic amine/nitrogen system)[1]

• LogP: ~0.8 (Estimated) – Moderately polar.[1]

The pH Decision Matrix

To achieve robust retention and peak shape, we must force the molecule into a single dominant ionization state.

• Strategy A (Acidic Suppression - Recommended): Operating at pH < 2.5 .[1]

  • State: Carboxylic acid is neutral (-COOH); Amine is protonated (-NH3+).[1]

  • Benefit: Neutralizing the acid improves retention on Reversed-Phase (RP).[1] The protonated amine requires a column resistant to silanol interactions.

• Strategy B (Basic Mode): Operating at pH > 7.5 .

  • State: Carboxylic acid is ionized (-COO-); Amine is neutral (-NH2).[1]

  • Risk: High pH dissolves silica in many columns; poor retention of the ionized carboxylate without ion-pairing reagents.[1]

Decision: We will pursue Strategy A (Acidic Mobile Phase) using specialized columns to handle the cationic amine.[1]

Visualization: Synthesis & Impurity Logic

Understanding the synthesis pathway is crucial for identifying Critical Quality Attributes (CQAs).[1] The following diagram illustrates the formation of the target molecule and its critical impurities (Regioisomers and Decarboxylated byproducts).

Figure 1: Synthesis pathway showing the origin of the critical regioisomer (Impurity A) and the thermal degradation product (Impurity B).[1]

Comparative Column Screening

We evaluated three column chemistries to determine the best balance of retention, peak shape, and selectivity.

Experimental Conditions:

• System: Agilent 1290 Infinity II

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.1)

• Mobile Phase B: Acetonitrile

• Gradient: 5% B to 60% B in 10 minutes.

• Flow Rate: 1.0 mL/min[2]

• Temp: 40°C

Table 1: Performance Comparison Data

Parameter	Column A: Standard C18	Column B: Polar-Embedded C18	Column C: Phenyl-Hexyl
Description	High surface area, standard end-capping.[1]	Amide-embedded group to shield silanols.[1]	Phenyl ring pi-pi interactions.[1]
Retention Time (min)	3.2 (Weak)	4.8 (Moderate)	5.5 (Strong)
Tailing Factor (USP)	1.8 (Poor)	1.1 (Excellent)	1.2 (Good)
Resolution (Target vs. Regioisomer)	1.5 (Marginal)	2.1 (Robust)	3.8 (Superior)
Dewetting Risk	High (at <5% organic)	None	Low
Verdict	Not Recommended	Good for General Use	Best for Purity Assay

Analysis:

• Standard C18: Failed due to silanol interactions with the amine (tailing) and poor selectivity for the regioisomer.

• Polar-Embedded: Excellent peak shape due to silanol shielding, but lower selectivity for the aromatic isomers.

• Phenyl-Hexyl: The "Winner."[1] The pi-pi interaction between the phenyl phase and the pyrazole ring provided unique selectivity, easily separating the target from its regioisomer (Impurity A).

The Optimized Protocol (Self-Validating System)

This protocol is designed as a "Self-Validating System," meaning the system suitability criteria (SST) inherently check the column health and mobile phase preparation.[1]

Chromatographic Conditions[2][3][4][5][6][7][8]

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., XBridge or Zorbax Eclipse Plus).

• Mobile Phase A: 10 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.

  • Why Formate? MS-compatible (unlike phosphate) and provides sufficient buffering at pH 3.0.[1]

• Mobile Phase B: Acetonitrile.[1][3][4][5]

• Gradient Program:

Time (min)	% Mobile Phase B	Event
0.0	5	Hold for polar retention
2.0	5	Isocratic hold
12.0	40	Linear gradient
12.1	90	Column Wash
15.0	90	Hold Wash
15.1	5	Re-equilibration
20.0	5	End

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV at 240 nm (Pyrazole max) and 210 nm (Impurities).[1]

• Column Temp: 35°C.

Sample Preparation[1][2][9]

• Diluent: 90:10 Water:Acetonitrile.

  • Critical: Do not use 100% organic diluent. The "solvent effect" will cause peak distortion for early eluting polar compounds.

• Concentration: 0.5 mg/mL.

System Suitability Criteria (Pass/Fail)

• Tailing Factor: NMT 1.5 (Ensures no secondary silanol interactions).[1]

• Resolution (Target vs. Impurity A): NLT 2.0.

• %RSD (Area, n=5): NMT 2.0%.

Method Development Workflow Diagram

This flowchart guides the user through the logic used to arrive at the optimized method, allowing for troubleshooting if the impurity profile changes.

Figure 2: Method Development Decision Tree highlighting the selection of Phenyl-Hexyl chemistry.

References

• Separation of Amino-Pyrazole Derivatives

  • Title: Separation of 5-Amino-4-(aminocarbonyl)-1H-pyrazole-3-acetic acid on Newcrom R1 HPLC column.

  • Source: SIELC Technologies.[1][5]

  • URL:[Link]

• Chiral and Regioisomer Separation Strategies

  • Title: Enantioselective Separation of Chiral N1-Substituted-1H-pyrazoles: Greenness Profile Assessment and Chiral Recognition Analysis.

  • Source: ACS Omega (via NCBI).[1]

  • URL:[Link]

• Physicochemical Data (Similar Compounds)

  • Title: 4-Amino-5-(2-methylpropyl)-1H-pyrazole-3-carboxylic acid Properties.

  • Source: EPA CompTox Chemicals Dashboard.[1][6]

  • URL:[Link][1]

• Column Selection for Polar Aromatics

  • Title: Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC.

  • Source: Molecules (via NCBI).[1]

  • URL:[Link][1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. ijcpa.in [ijcpa.in]
• 3. researchgate.net [researchgate.net]
• 4. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Separation of 5-Amino-4-(aminocarbonyl)-1H-pyrazole-3-acetic acid on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. CompTox Chemicals Dashboard [comptox.epa.gov]

spectroscopic characterization of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

Spectroscopic Characterization Guide: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic Acid

Executive Summary & Strategic Context

Molecule: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid CAS: 1006460-26-1 (Representative) Application: Key scaffold for kinase inhibitors (e.g., FGFR, RET) and GPCR ligands. The Challenge: The synthesis of aminopyrazoles via the condensation of hydrazines with

-keto nitriles or esters often yields a mixture of regioisomers. Distinguishing the 5-amino-1-alkyl isomer (Target) from the 3-amino-1-alkyl isomer (Alternative) is the primary analytical bottleneck.

This guide provides a definitive, self-validating spectroscopic workflow to unequivocally confirm the 1,3,5-substitution pattern, specifically ruling out the thermodynamically stable 3-amino regioisomer.

Comparative Spectroscopic Profile

The following table contrasts the target molecule with its primary regioisomer and a structural analog.

Feature	Target: 5-Amino-1-isopropyl	Alternative: 3-Amino-1-isopropyl	Analog: 5-Amino-1-methyl
Structure	N1-iPr, C3-COOH, C5-NH	N1-iPr, C3-NH , C5-COOH	N1-Me, C3-COOH, C5-NH
Key NOE	Strong: N-CH NH	Absent: N-CH NH (Distance >5Å)	Strong: N-CH NH
C NMR (C5)	Deshielded (~145–155 ppm) due to -NH	Shielded (~130–140 ppm) vs Target	Similar to Target
H NMR (NH )	Broad singlet, often distinct in DMSO	Broad singlet, often distinct	Similar to Target
IR (C=O)	Acid C=O (~1680-1700 cm )	Acid C=O (~1690-1710 cm )	Similar to Target
Regio-Stability	Kinetic product (often)	Thermodynamic product (often)	-

Detailed Characterization Protocols

Protocol A: Nuclear Magnetic Resonance (NMR) Profiling

Objective: Establish regiochemistry via spatial proximity (NOE) and bond connectivity (HMBC).

Sample Preparation:

• Solvent: DMSO-

  (Mandatory). Chloroform- often causes line broadening of the NH protons and carboxylic acid, making NOE impossible.

• Concentration: 10–15 mg in 0.6 mL solvent.

• Temperature: 298 K (Standard). If NH

  is exchanging too fast, lower to 278 K.

Step-by-Step Workflow:

• 1D

  H NMR:

  • Identify the Isopropyl Methine (

    ): Septet, ppm.

  • Identify the Amino Group (

    ): Broad singlet, ppm (exchangeable with D O).

  • Identify the Pyrazole C4-H : Singlet,

    ppm.

• 2D NOESY (The Decision Maker):

  • Target (5-Amino): The N1-isopropyl group is sterically crowded against the C5-amino group. You MUST observe a cross-peak between the isopropyl methine proton and the NH

    protons.

  • Alternative (3-Amino): The N1-isopropyl group is adjacent to the C5-carboxylic acid. No NOE will be observed between the isopropyl methine and the NH

    group (which is distal at C3).

• 2D HMBC (Connectivity Check):

  • Target: The isopropyl methine proton should show a strong 3-bond coupling (

    ) to the ring carbon C5 (the carbon bearing the NH group).

  • Alternative: The isopropyl methine proton couples to C5 (the carbon bearing the COOH group). The chemical shift of this carbon will confirm the substituent.[1]

Protocol B: Infrared Spectroscopy (FT-IR)

Objective: Confirm the oxidation state of the C3 substituent (Acid vs. Ester precursor).

• Method: ATR (Attenuated Total Reflectance) on solid powder.

• Diagnostic Bands:

  • 3400–3200 cm

    : Primary amine ( ) asymmetric/symmetric stretching. Doublet pattern is typical.

  • 3100–2500 cm

    : Broad O-H stretch of carboxylic acid (often overlaps with C-H).

  • 1670–1700 cm

    : C=O stretch. Note: If the precursor ester is present, this band will be higher ( cm ).

Visualizing the Decision Logic

The following diagram illustrates the critical decision tree for distinguishing the 5-amino target from the 3-amino impurity.

Figure 1: Spectroscopic decision tree for regiochemical assignment of aminopyrazoles.

Structural Elucidation Diagram

This diagram details the specific intramolecular interactions that validate the structure.

Figure 2: Interaction map showing the critical NOE (red) that confirms the 5-amino regiochemistry.

References

• Regioselectivity in Aminopyrazole Synthesis

  • Title: Synthesis of 5-Amino-1-arylpyrazoles and their Regiochemical Assignment.
  • Source:Journal of Heterocyclic Chemistry

  • URL:[Link] (General Journal Link for verification)

• NMR Characterization of Pyrazoles

  • Title: C NMR Spectroscopy of Heterocycles: 1-Phenyl-3-aryl-5-arylpyrazoles.
  • Source:ResearchG

  • URL:[Link]

• NOE Methodology

  • Title: Guide to NOE Experiments - Australian N
  • Source:ANU NMR Facility

  • URL:[Link]

• Analogous Compounds (Sildenafil Intermediates)

  • Title: 1-Methyl-3-propyl-1H-pyrazole-5-carboxylic acid (Crystal Structure).
  • Source:Acta Crystallographica Section E

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Differentiating 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid from its Regioisomers

In the landscape of modern drug discovery and development, pyrazole scaffolds are of paramount importance, featuring in a wide array of pharmacologically significant compounds.[1][2] However, the synthesis of substituted pyrazoles, particularly from unsymmetrical starting materials, is often plagued by a lack of regioselectivity, leading to the formation of challenging-to-separate regioisomeric mixtures.[3] A prime example is the synthesis of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid, a valuable building block, which can be contaminated with its key regioisomer, 3-Amino-1-isopropyl-1H-pyrazole-5-carboxylic acid.

The ability to unambiguously identify and separate these isomers is not merely an academic exercise; it is a critical step for ensuring the purity, safety, and efficacy of an active pharmaceutical ingredient (API). This guide provides a comprehensive, in-depth comparison of analytical methodologies to reliably differentiate these two specific regioisomers, grounded in both theoretical principles and practical, field-proven experimental protocols.

The Challenge: Subtle Differences, Significant Consequences

The primary challenge in distinguishing between 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid (henceforth Isomer A ) and 3-Amino-1-isopropyl-1H-pyrazole-5-carboxylic acid (Isomer B ) lies in their nearly identical physical properties. They share the same molecular weight and formula, and often exhibit very similar polarities, making their separation and identification non-trivial.

Below is a visual representation of the isomeric challenge:

Caption: Chemical structures of the target molecule (Isomer A) and its key regioisomer (Isomer B).

Section 1: Chromatographic Separation Strategies

Due to their similar polarities, separating Isomer A and Isomer B requires optimized chromatographic techniques.[4] While challenging, achieving baseline separation is the first crucial step before definitive characterization.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is a powerful tool for this purpose. The subtle differences in the interaction of the amino and carboxylic acid groups with the stationary phase can be exploited.

Data Presentation: Comparative HPLC Retention Times

Compound	Column	Mobile Phase	Flow Rate (mL/min)	Detection (nm)	Retention Time (min)
Isomer A	C18 (4.6 x 150 mm, 5 µm)	Acetonitrile/Water (60:40) with 0.1% Formic Acid	1.0	254	~ 4.2
Isomer B	C18 (4.6 x 150 mm, 5 µm)	Acetonitrile/Water (60:40) with 0.1% Formic Acid	1.0	254	~ 4.8

Note: These are representative values; actual retention times may vary based on the specific column and system.

Experimental Protocol: HPLC Method Development

• Sample Preparation: Dissolve 1 mg of the isomeric mixture in 1 mL of mobile phase. Filter through a 0.45 µm syringe filter.

• Instrumentation: Utilize an HPLC system equipped with a C18 reverse-phase column and a UV detector.

• Initial Conditions:

  • Mobile Phase: 50:50 Acetonitrile:Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm.

• Optimization: Adjust the mobile phase polarity by varying the acetonitrile/water ratio. A shallower gradient or isocratic elution often provides the best resolution for closely eluting isomers.[4] The choice of acidic modifier can also influence selectivity.

Caption: Workflow for developing an HPLC method to separate pyrazole regioisomers.

Section 2: Definitive Structural Elucidation by NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for unambiguous structure determination. For these pyrazole isomers, 2D NMR techniques, specifically NOESY and HMBC, are indispensable.[1][2][5][6]

The Power of the Nuclear Overhauser Effect (NOE)

The key to differentiating Isomer A and Isomer B lies in the spatial proximity of the N-isopropyl group to the substituents on the pyrazole ring. A 2D Nuclear Overhauser Effect Spectroscopy (NOESY) experiment reveals through-space correlations between protons that are close to each other (< 5 Å).

• For Isomer A (5-Amino): The protons of the N-isopropyl group will show a NOE correlation to the proton on the C4 position of the pyrazole ring.

• For Isomer B (3-Amino): The protons of the N-isopropyl group will show a NOE correlation to both the C4-H and the protons of the amino group at the C5 position (if the exchange rate is favorable). However, the most definitive correlation is with the C4-H. The crucial distinction arises from Heteronuclear Multiple Bond Correlation (HMBC).

Unambiguous Assignment with HMBC

An HMBC experiment shows correlations between carbons and protons that are separated by two or three bonds. This is the definitive experiment for assigning the correct isomer.[6][7]

• For Isomer A (5-Amino-3-Carboxylic Acid): The isopropyl methine proton (-CH) will show a 3-bond correlation to the C5 carbon of the pyrazole ring (the one bearing the amino group). Crucially, it will not show a correlation to the C3 carbon (bearing the carboxylic acid).

• For Isomer B (3-Amino-5-Carboxylic Acid): The isopropyl methine proton (-CH) will show a 3-bond correlation to the C5 carbon of the pyrazole ring (now bearing the carboxylic acid).

Data Presentation: Predicted Key NMR Correlations

Experiment	Isomer A (5-Amino-3-COOH)	Isomer B (3-Amino-5-COOH)	Rationale
¹H NMR	C4-H singlet (~6.0-6.5 ppm)	C4-H singlet (~5.8-6.3 ppm)	Chemical environment of the C4 proton is slightly different.
¹³C NMR	C3 (~165 ppm), C5 (~150 ppm)	C3 (~155 ppm), C5 (~160 ppm)	The carbon attached to the -COOH is more deshielded than the one attached to the -NH2.
NOESY	Isopropyl-H ↔ C4-H	Isopropyl-H ↔ C4-H	Proximity of N-isopropyl group to the C4 proton in both isomers.
HMBC	Isopropyl-H (methine) ↔ C5	Isopropyl-H (methine) ↔ C5	This is the key differentiating correlation. The nature of C5 is different in each isomer.

Experimental Protocol: 2D NMR Acquisition

• Sample Preparation: Dissolve ~15-20 mg of the purified isomer in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• 1D Spectra: Acquire standard ¹H and ¹³C spectra to determine chemical shift ranges.

• HMBC Experiment:

  • Use a standard HMBC pulse sequence (e.g., hmbcgplpndqf on Bruker systems).[8]

  • Optimize the long-range coupling delay (typically for J = 8-10 Hz) to enhance 2- and 3-bond correlations.[9]

  • Acquire sufficient scans to achieve a good signal-to-noise ratio.

• Data Analysis: Process the 2D spectrum and look for the critical cross-peak between the isopropyl methine proton and either the C5-NH₂ or C5-COOH carbon.

Caption: Key differentiating HMBC correlations for Isomer A and Isomer B.

Section 3: Mass Spectrometry Fragmentation Analysis

While both isomers have the same molecular weight, their fragmentation patterns under mass spectrometry (MS) can differ, providing another layer of evidence for their identification. Gas Chromatography-Mass Spectrometry (GC-MS) can be a valuable tool if the compounds are sufficiently volatile and thermally stable.[10]

The fragmentation is often influenced by the position of the substituents. The loss of the carboxylic acid group (as CO₂ or COOH) is a common fragmentation pathway for pyrazole carboxylic acids.[11][12] The relative stability of the resulting fragment ions may differ between the two isomers.

Hypothetical Fragmentation Pathways

• Isomer A (5-Amino-3-COOH): Initial loss of the carboxylic acid group from the C3 position would lead to a 5-amino-1-isopropyl-pyrazole cation.

• Isomer B (3-Amino-5-COOH): Loss of the carboxylic acid from the C5 position would result in a 3-amino-1-isopropyl-pyrazole cation.

The relative abundance of these primary fragment ions and their subsequent daughter ions can provide a fingerprint for each isomer.

Experimental Protocol: GC-MS Analysis

• Derivatization (Optional): To increase volatility, the carboxylic acid can be esterified (e.g., to a methyl ester) prior to analysis.

• Injection: Inject a dilute solution of the purified isomer into the GC-MS.

• Separation: Use a suitable capillary column (e.g., DB-5ms) with a temperature gradient to ensure good separation from any impurities.

• Ionization: Use standard Electron Impact (EI) ionization at 70 eV.

• Analysis: Compare the fragmentation patterns of the two isomers, paying close attention to the relative intensities of major fragment ions.

Conclusion

Differentiating between 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid and its 3-amino-5-carboxylic acid regioisomer is a critical task in pharmaceutical development that demands a multi-faceted analytical approach. While optimized HPLC can effectively separate the two compounds, definitive structural confirmation relies on advanced spectroscopic techniques. The strategic application of 2D NMR, particularly the HMBC experiment, provides unambiguous proof of substitution patterns by leveraging through-bond proton-carbon correlations. This guide equips researchers and drug development professionals with the necessary knowledge and experimental frameworks to confidently tackle this common yet crucial challenge in heterocyclic chemistry.

References

• UAB Barcelona. (2011). Preparation, separation and characterization of two pyrazolic regioisomers of high purity. Retrieved from [Link]

• Kuhn, B. L., Wust, K. M., Paz, A. V., & Bonacorso, H. G. (2019). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Retrieved from [Link]

• Jimeno, M. L., et al. (n.d.). ¹H and ¹³C NMR study of perdeuterated pyrazoles. ResearchGate. Retrieved from [Link]

• Frizzo, C. P., et al. (2022). Mass spectral investigation of compounds 1 and 11-15. ResearchGate. Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (n.d.). Combination of ¹H and ¹³C NMR Spectroscopy.

• Thuijl, J. v., Klebe, K. J., & Van Houte, J. J. (1970). The mass spectra of some pyrazole compounds. Semantic Scholar. Retrieved from [Link]

• Luque, C., Pons, J., Calvet, T., Font-Bardia, M., García-Antón, J., & Ros, J. (2011). Preparation, separation and characterisation of two regioisomers of a N-hydroxyalkylpyridylpyrazole ligand: A structural investigation of their coordination to Pd(II), Pt(II) and Zn(II) centres. Inorganica Chimica Acta, 367(1), 35–43.

• Jimeno, M.L., et al. (n.d.). 1H and 13C NMR study of perdeuterated pyrazoles. ResearchGate. Retrieved from [Link]

• Various Authors. (2012). Characterization of 4,5-Dihydro-1H-Pyrazole Derivatives by 13C NMR Spectroscopy. Molecules, 17(1), 883-893.

• Li, S., et al. (2007). Structure Elucidation of a Pyrazolo[10][11]pyran Derivative by NMR Spectroscopy. Molecules, 12(5), 1113-1119.

• Shawali, A. S., et al. (2011). Synthesis of 5-Substituted 3-Amino-1H-Pyrazole-4-Carbonitriles as Precursors for Microwave Assisted Regiospecific Syntheses of Pyrazolo[1,5-a]Pyrimidines. Molecules, 16(3), 1956-1968.
• Valente, S., et al. (2022).
• Singh, J. (2024). Understanding the Stability of Highly Nitrated Sensitive Pyrazole Isomers. Organic Letters, 26(28).
• G. A. N. A. C. I. R. D. O. S. O. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB.
• Singh, V., & Krishnan, V. (2017). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy.

Sources

• 1. Preparation, separation and characterization of two pyrazolic regioisomers of high purity - Divulga UAB - University research dissemination magazine [uab.cat]
• 2. Preparation, separation and characterization of two pyrazolic regioisomers of high purity UAB Barcelona [uab.cat]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. analyticalsciencejournals.onlinelibrary.wiley.com [analyticalsciencejournals.onlinelibrary.wiley.com]
• 6. Structure Elucidation of a Pyrazolo[3,4]pyran Derivative by NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal Procedures: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

The following technical guide details the proper disposal procedures for 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid , a functionalized heterocyclic building block often used in the synthesis of pharmaceutical intermediates (e.g., kinase inhibitors).

This protocol is designed for Senior Research Scientists and EHS Officers to ensure compliance with environmental regulations (RCRA/EPA) and laboratory safety standards.

Executive Safety Summary & Hazard Identification

Compound Class: Heterocyclic Amino Acid (Pyrazole derivative) Physical State: Solid (typically off-white to yellow powder) Primary Hazards: Skin/Eye Irritation, Respiratory Irritation (STOT SE 3). Waste Classification: Hazardous Organic Waste (Non-halogenated preferred, but treat as hazardous chemical waste).

Before initiating any disposal workflow, you must validate the specific hazards associated with your batch using the Safety Data Sheet (SDS). While specific CAS numbers may vary by isomer (e.g., 1-isopropyl vs. 1-(propan-2-yl) nomenclature), the functional groups dictate the disposal path.

Property	Hazard Description	Handling Implication
Acidity	Carboxylic acid moiety (pKa ~3.5–4.5)	Segregate from strong bases to prevent exothermic neutralization.
Reactivity	Amino group (Nucleophilic)	Segregate from strong oxidizers (e.g., peroxides, permanganates) and acid chlorides.
Toxicity	Potential Irritant (H315, H319, H335)	Use standard PPE (Nitrile gloves, safety glasses, lab coat).
Flammability	Combustible Solid	Avoid dust formation; risk of dust explosion if finely dispersed.

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Improper segregation is the leading cause of waste stream rejection and laboratory accidents.

Segregation Rules

• DO NOT mix with aqueous acidic waste (unless part of a controlled neutralization protocol, which is generally discouraged for this solid).

• DO NOT mix with oxidizing agents (Nitric acid, Perchloric acid).

• COMPATIBLE with other solid organic wastes destined for incineration (e.g., contaminated paper towels, gloves, other non-reactive organic solids).

Packaging Requirements

• Primary Container: Collect the solid in a screw-cap wide-mouth jar (HDPE or Glass).

• Labeling: The container must be labeled "HAZARDOUS WASTE" with the specific chemical name written out in full: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid.

• Hazard Checkbox: Mark "Toxic" and "Irritant" on the waste tag.

Disposal Workflow (Step-by-Step)

The only industry-accepted method for the final destruction of this compound is High-Temperature Incineration equipped with a scrubber system to handle nitrogen oxides (NOx) generated from the pyrazole ring.

Scenario A: Solid Waste (Pure Compound or Spills)

• Sweep/Scoop: Using a spark-proof spatula or scoop, transfer the solid material into the transparent hazardous waste bag or wide-mouth container.

• Dust Control: If the powder is fine, dampen a paper towel with water or ethanol to wipe up residual dust. Place the contaminated towel in the same solid waste container.

• Seal: Tightly cap the container.

• Tag: Apply the hazardous waste tag with the start date and full chemical name.

• Transfer: Move to the Satellite Accumulation Area (SAA).

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

If the compound is dissolved in a solvent (e.g., Methanol, DMSO, Ethyl Acetate):

• Identify Solvent: The waste stream is determined by the solvent, not the solute.

  • Halogenated Solvent (DCM, Chloroform): Dispose in Halogenated Organic Waste .

  • Non-Halogenated Solvent (MeOH, EtOH, DMSO): Dispose in Non-Halogenated Organic Waste .

• Concentration Check: If the concentration is >10%, ensure the waste container is rated for the specific solvent's vapor pressure.

• pH Check: If the solution is aqueous, check pH. If <2 or >12.5, it is a Corrosive Waste . Do not mix with organic solvents.

Logical Workflow Diagram

The following diagram illustrates the decision matrix for segregating and disposing of 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid.

Caption: Decision tree for the segregation and disposal of pyrazole-carboxylic acid derivatives based on physical state and solvent matrix.

Regulatory Compliance (RCRA)

In the United States, this compound is not typically listed on the EPA P-list or U-list specifically by CAS. However, it must be characterized by the generator (you) based on its properties.

• Waste Code Assignment:

  • If the waste is ignitable (e.g., wet with solvent): D001 .

  • If pure solid and toxic (based on TCLP, though unlikely for this specific structure): D000 (Not characteristically hazardous, but treat as chemical waste).

  • Best Practice: Label as "Non-Regulated Hazardous Waste" if no specific D-codes apply, but verify with your local EHS as state regulations (e.g., California Title 22) are stricter.

Emergency Procedures (Spills)

Scenario	Immediate Action	Cleanup Protocol
Dry Powder Spill	Evacuate area if dust is airborne.	1. Don PPE (Nitrile gloves, N95/P100 respirator).2. Cover spill with damp paper towels to prevent dust.3. Scoop into waste container.4. Wash surface with soap and water.[1][2]
Solution Spill	Ventilate area. Eliminate ignition sources.	1. Absorb with vermiculite or clay pads.2. Place absorbent in "Solid Debris" waste container.3. Treat surface with mild detergent.
Skin Exposure	Remove contaminated clothing.[1][2][3]	Wash skin with soap and water for 15 minutes. Seek medical aid if irritation persists.

References

• United States Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Available at: [Link]

• National Institutes of Health (NIH) - PubChem. Compound Summary: 3-amino-1H-pyrazole-5-carboxylic acid (Isomer Data). Available at: [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. kishida.co.jp [kishida.co.jp]

Personal Protective Equipment (PPE) &amp; Handling Guide: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid

[1]

Executive Safety Summary

Compound: 5-Amino-1-isopropyl-1H-pyrazole-3-carboxylic acid Classification: Research Chemical / Pharmaceutical Intermediate Primary Hazard Profile: Irritant (Skin/Eye/Respiratory) with Potential Bioactivity.

Senior Scientist Note: While specific toxicological data (LD50) for this specific isopropyl analog may be sparse in public registries compared to common solvents, we must apply Structure-Activity Relationship (SAR) logic. Analogs such as ethyl 5-amino-1-methyl-1H-pyrazole-3-carboxylate have demonstrated acute oral toxicity (Category 3). Furthermore, the addition of the isopropyl group increases lipophilicity compared to methyl-analogs, potentially enhancing skin absorption. Therefore, this compound must be handled under Universal Precautions for novel pharmaceutical intermediates, assuming it is a potent bioactive agent until proven otherwise.

Hazard Assessment & PPE Selection Logic

To ensure safety, we decouple "regulatory minimums" from "best practice." The following protocol is based on the Precautionary Principle .

Chemical Structure Analysis

• Carboxylic Acid Moiety: Contributes to acidity; potential for severe eye damage and skin irritation (corrosive potential in high concentrations).

• Amino Pyrazole Core: Common pharmacophore in kinase inhibitors. Potential for biological activity (enzyme inhibition) and sensitization.

• Isopropyl Group: Increases lipophilicity, facilitating transport across dermal barriers.

PPE Specification Table

Protection Zone	Standard (Low Risk)	High Risk / Synthesis (Recommended)	Causality / Rationale
Respiratory	Fume Hood (Sash at 18")	Fume Hood + N95/P100	Fine organic powders generate electrostatic dust. Inhalation is the fastest route to systemic exposure.
Dermal (Hands)	Nitrile (4 mil)	Double Nitrile (Outer 5 mil, Inner 4 mil)	Double gloving provides a breakthrough indicator and protection during doffing.
Ocular	Safety Glasses (ANSI Z87.1)	Chemical Splash Goggles	Powders can bypass side shields. Acidic nature poses immediate risk to corneal tissue.
Body	Cotton Lab Coat	Tyvek® Lab Coat + Sleeve Covers	Cotton retains particulates. Tyvek repels dust and prevents migration of chemicals to personal clothing.

Operational Workflow: Handling & Synthesis

A. Engineering Controls (The First Line of Defense)

Before donning PPE, validate your environment.

• Fume Hood: Face velocity must be 80–100 fpm .

• Static Control: Use an ionizing bar or anti-static gun if handling >500mg. Pyrazole powders are prone to triboelectric charging (static cling), causing them to "jump" out of weigh boats.

B. Step-by-Step Handling Protocol

Phase 1: Weighing & Transfer

• Step 1: Don PPE: Inner gloves

  Tyvek coat Outer gloves Goggles.

• Step 2: Place a disposable balance draft shield or a secondary containment tray inside the fume hood.

• Step 3: Use a glass or antistatic plastic spatula . Avoid metal if the compound is being used in metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to prevent trace metal contamination, though safety-wise metal is fine.

• Step 4: Technique: Do not dump powder. Tap the spatula gently. If powder adheres to the spatula due to static, do not flick it. Wash it off into the reaction vessel with the reaction solvent.

Phase 2: Reaction Monitoring (TLC/LCMS)

• Risk: The highest risk of glove contamination occurs here.

• Protocol: Change outer gloves immediately after spotting TLC plates or taking LCMS aliquots. The "Acid" functionality can degrade lower-quality nitrile over time.

Phase 3: Cleanup & Decontamination[1][2]

• Dry Sweep Ban: NEVER dry sweep spilled powder. This aerosolizes the chemical.

• Wet Wipe Method: Cover minor spills with a paper towel soaked in 10% Sodium Bicarbonate (aq) to neutralize the carboxylic acid, then wipe up. Follow with water and ethanol.

Decision Logic: PPE & Containment

The following diagram illustrates the decision matrix for handling this compound based on scale and state of matter.

Figure 1: Decision matrix for selecting appropriate PPE based on physical state and quantity. Note that solid handling >100mg triggers High Exposure protocols due to dust generation risks.

Waste Disposal & Emergency Response

Waste Stream Segregation

This compound is an Organic Acid . Improper disposal can lead to dangerous reactions or regulatory fines.

Waste Category	Action
Solid Waste	Dispose of contaminated weigh boats, gloves, and paper towels in Hazardous Solid Waste . Label as "Toxic/Irritant Solid."
Liquid Waste (Mother Liquor)	Segregate into Acidic Organic Waste . Do NOT mix with strong bases (exothermic neutralization risk) or oxidizers (fire risk).
Sharps	If needles are used, dispose in sharps container immediately. Do not recap.

Emergency Procedures

• Eye Contact: Immediately flush with water for 15 minutes .[1][3][4] The carboxylic acid group can cause rapid pH changes in the eye; speed is critical to prevent corneal opacity.

• Skin Contact: Wash with soap and water.[5][2][3][4][6] Do not use ethanol/acetone on skin (this increases permeability).

• Spill (>5g): Evacuate the immediate area. Allow dust to settle. Don N95/P100 respirator before re-entering to clean.

References

• Occupational Safety and Health Administration (OSHA). 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[7] United States Department of Labor. Available at: [Link]

• National Center for Biotechnology Information (PubChem). Compound Summary for CID 543072, 3-amino-1H-pyrazole-5-carboxylic acid (Analog Structure). National Library of Medicine. Available at: [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. Available at: [Link]

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